Technical Documentation Center

Carbamic acid, dimethyl-, 3-nitrophenyl ester Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Carbamic acid, dimethyl-, 3-nitrophenyl ester
  • CAS: 7304-99-6

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Physicochemical Profiling and Synthetic Applications of 3-Nitrophenyl Dimethylcarbamate

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide Executive Summary Carbamic acid dimethyl- 3-nitrophenyl ester, commonly referred to as 3-Nitrop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

Carbamic acid dimethyl- 3-nitrophenyl ester, commonly referred to as 3-Nitrophenyl dimethylcarbamate (CAS: 7304-99-6) , is a highly versatile organic intermediate in medicinal chemistry and agrochemical development. Structurally, it consists of a dimethylcarbamate moiety linked to a strongly electron-withdrawing 3-nitrophenyl group.

In drug development, this compound is not typically the final active pharmaceutical ingredient (API). Instead, it serves as a critical, stable precursor in the synthesis of acetylcholinesterase (AChE) inhibitors, such as Neostigmine and advanced Rivastigmine analogs used in Alzheimer's disease (AD) therapy [1]. By acting as an electrophilic carbamylating agent or a masked amine precursor, it provides a highly controlled pathway for synthesizing complex multipotent neurotherapeutics.

Physicochemical and Analytical Profile

Understanding the physical properties and spectral characteristics of 3-Nitrophenyl dimethylcarbamate is essential for in-process quality control. A defining structural feature of this molecule is the restricted rotation around the carbamate C–N bond , which manifests as distinct rotamer peaks in Nuclear Magnetic Resonance (NMR) spectroscopy. The partial double-bond character of the C–N bond (due to resonance with the carbonyl oxygen) causes the two N-methyl groups to exist in different magnetic environments at room temperature [1].

Table 1: Quantitative Chemical and Physical Properties
PropertyValue / Description
Chemical Name Carbamic acid, dimethyl-, 3-nitrophenyl ester
Synonyms 3-Nitrophenyl dimethylcarbamate
CAS Registry Number 7304-99-6
Molecular Formula C 9​ H 10​ N 2​ O 4​
Molecular Weight 210.19 g/mol
Melting Point 53–55 °C
Physical State White solid
1 H NMR (300 MHz, MeOD-d 4​ ) δ 8.13 (d, 1H, J = 12.0 Hz), 8.05 (s, 1H), 7.65 (t, 1H, J = 7.5 Hz), 7.57 (d, 1H, J = 9.0 Hz), 3.16 (s, 3H, NCH 3​ rotamer), 3.03 (s, 3H, NCH 3​ rotamer)
MS-ESI (m/z) 211.06 (M+1) +

Strategic Role in Medicinal Chemistry: The Causality of the Nitro Group

A common question in the synthesis of carbamate-based AChE inhibitors (like Neostigmine) is: Why start with 3-nitrophenol instead of directly carbamylating 3-aminophenol?

The choice is driven by chemical causality and chemoselectivity. 3-Aminophenol contains two nucleophilic centers: the hydroxyl group (-OH) and the amine group (-NH 2​ ). If direct carbamylation with dimethylcarbamoyl chloride is attempted, the highly nucleophilic amine will aggressively compete with the phenol, leading to the formation of unwanted N-carbamylated ureas or polymeric byproducts.

By utilizing 3-nitrophenol as the starting material, the amine is effectively "masked" in its oxidized (nitro) state. The oxygen is selectively O-carbamylated in high yields. Subsequent catalytic reduction of the nitro group yields the pure O-carbamate (3-aminophenyl dimethylcarbamate) without cross-reactivity [1].

Synthesis A 3-Nitrophenol + Dimethylcarbamoyl chloride B 3-Nitrophenyl dimethylcarbamate (CAS: 7304-99-6) A->B TEA, 95°C (O-Carbamylation) C 3-Aminophenyl dimethylcarbamate B->C H2, Pd/C (Nitro Reduction) D Neostigmine / Rivastigmine Analogs C->D N-Alkylation / Functionalization

Figure 1: Synthetic workflow utilizing the nitro group as a masked amine to ensure chemoselective O-carbamylation.

Mechanistic Pathway of AChE Inhibition

While primarily an intermediate, the carbamate moiety itself is the pharmacophore responsible for acetylcholinesterase inhibition. Carbamates act as pseudo-irreversible inhibitors. The strongly electron-withdrawing 3-nitro group makes the phenolate an excellent leaving group.

When a carbamate enters the AChE active site, the catalytic serine (Ser203 in human AChE) attacks the carbonyl carbon. The 3-nitrophenol leaving group is expelled, leaving the enzyme covalently modified (carbamylated). Unlike the natural acetylated enzyme—which hydrolyzes in microseconds—the carbamylated enzyme takes minutes to hours to hydrolyze, effectively inhibiting the enzyme and increasing synaptic acetylcholine levels [2].

AChE_Mechanism E Free AChE (Ser203 Active Site) EI Reversible Enzyme-Inhibitor Complex E->EI + Inhibitor I 3-Nitrophenyl dimethylcarbamate I->EI EC Carbamylated AChE (Pseudo-Irreversible) EI->EC Carbamylation (Covalent Attack) L 3-Nitrophenol (Leaving Group) EI->L Expulsion EC->E Slow Hydrolysis (Reactivation)

Figure 2: Mechanism of AChE pseudo-irreversible inhibition via active-site serine carbamylation.

Validated Experimental Protocols

The following protocols represent a self-validating system for the synthesis and downstream processing of 3-Nitrophenyl dimethylcarbamate. The inclusion of Thin Layer Chromatography (TLC) and MS/NMR checkpoints ensures process integrity.

Protocol A: Synthesis of 3-Nitrophenyl dimethylcarbamate

Objective: Chemoselective O-carbamylation of 3-nitrophenol. Rationale: Triethylamine (TEA) is utilized as an acid scavenger to neutralize the HCl generated during the nucleophilic attack of the phenol on the carbamoyl chloride, driving the reaction forward.

  • Preparation: In a dry, round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 3-nitrophenol (3.84 mmol) in an excess of triethylamine (TEA, 3.0 mL).

  • Addition: Slowly add dimethylcarbamoyl chloride (4.05 mmol) dropwise to the solution at room temperature.

  • Reaction: Heat the reaction mixture to 95 °C and maintain constant stirring for 22 hours [1].

  • Monitoring: Monitor reaction progress via TLC (eluent: Hexane/Ethyl Acetate 3:1). The disappearance of the 3-nitrophenol spot indicates completion.

  • Workup: Cool the mixture to room temperature. Dilute with dichloromethane (DCM) and wash sequentially with 1M HCl (to remove excess TEA), saturated NaHCO 3​ , and brine.

  • Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

  • Validation: Purify via recrystallization or flash chromatography to yield a white solid (Yield: ~90.7%). Confirm identity via MS-ESI: m/z 211.06 (M+1) + and the presence of NCH 3​ rotamer singlets at 3.16 and 3.03 ppm in 1 H NMR.

Protocol B: Reduction to 3-Aminophenyl dimethylcarbamate

Objective: Unmasking the amine for downstream functionalization (e.g., synthesis of Neostigmine). Rationale: Catalytic hydrogenation selectively reduces the nitro group to an amine without cleaving the sensitive carbamate ester linkage.

  • Preparation: Dissolve pure 3-nitrophenyl dimethylcarbamate (10 mmol) in anhydrous methanol (50 mL) in a hydrogenation flask.

  • Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C, 0.1 equiv) under an inert argon atmosphere to prevent auto-ignition.

  • Hydrogenation: Evacuate the flask and backfill with H 2​ gas. Stir vigorously under a hydrogen atmosphere (1 atm) at room temperature for 4–6 hours.

  • Monitoring: Verify the complete reduction of the nitro group via TLC or LC-MS (Target MS-ESI m/z: 181.05).

  • Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Caution: Do not let the filter cake dry out completely in air.

  • Concentration: Evaporate the filtrate under reduced pressure to yield 3-aminophenyl dimethylcarbamate as a white to pale-yellow solid (Melting point: 83–85 °C) [3].

References

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs. National Center for Biotechnology Information (NCBI) / PubMed Central. Available at:[Link]

  • Chemistry and Mode of Action of Insecticides. United States Environmental Protection Agency (EPA) National Service Center for Environmental Publications. Available at:[Link]

Exploratory

Technical Whitepaper: Synthesis and Mechanistic Evaluation of 3-Nitrophenyl Dimethylcarbamate

Target Audience: Synthetic Chemists, Drug Discovery Researchers, and Process Engineers Compound: Carbamic acid dimethyl- 3-nitrophenyl ester (CAS: 7304-99-6) Executive Summary Carbamic acid dimethyl- 3-nitrophenyl ester,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Drug Discovery Researchers, and Process Engineers Compound: Carbamic acid dimethyl- 3-nitrophenyl ester (CAS: 7304-99-6)

Executive Summary

Carbamic acid dimethyl- 3-nitrophenyl ester, commonly referred to as 3-nitrophenyl dimethylcarbamate, is a critical electrophilic intermediate in organic synthesis and medicinal chemistry. Its primary utility lies in its role as a precursor for 3-aminophenyl dimethylcarbamate, a foundational building block for synthesizing cholinesterase inhibitors such as Rivastigmine analogues used in the treatment of Alzheimer's disease[1].

This technical guide provides a comprehensive analysis of the compound's synthesis pathway, detailing the underlying reaction mechanism, a highly optimized and self-validating experimental protocol, and the analytical parameters required for quality assurance in a professional laboratory setting.

Mechanistic Framework: Nucleophilic Acyl Substitution

The synthesis of 3-nitrophenyl dimethylcarbamate is achieved via a base-catalyzed nucleophilic acyl substitution. The reaction occurs between 3-nitrophenol and dimethylcarbamoyl chloride. Understanding the thermodynamics and kinetics of this pathway is essential for optimizing yield and minimizing side reactions (such as the hydrolysis of the carbamoyl chloride).

The Reaction Pathway
  • Deprotonation (Activation): A non-nucleophilic organic base, typically triethylamine (Et₃N) or pyridine, is introduced to a solution of 3-nitrophenol. The base deprotonates the phenolic hydroxyl group, generating a highly nucleophilic 3-nitrophenoxide anion.

  • Nucleophilic Attack: The phenoxide oxygen attacks the electrophilic carbonyl carbon of dimethylcarbamoyl chloride.

  • Tetrahedral Intermediate Formation: The sp² hybridized carbonyl carbon temporarily transitions to an sp³ hybridized state, forming an unstable, high-energy tetrahedral intermediate.

  • Elimination (Resolution): The carbon-oxygen double bond reforms, collapsing the intermediate and expelling the chloride ion as a leaving group. The extruded chloride pairs with the protonated base to form a water-soluble salt (e.g., Et₃N·HCl), driving the reaction forward.

Mechanism Phenol 3-Nitrophenol + Base (Et3N) Phenoxide 3-Nitrophenoxide Anion Phenol->Phenoxide Deprotonation Tetrahedral Tetrahedral Intermediate Phenoxide->Tetrahedral Nucleophilic Attack Carbamoyl Dimethylcarbamoyl Chloride Carbamoyl->Tetrahedral Electrophile Product 3-Nitrophenyl dimethylcarbamate Tetrahedral->Product Elimination of Cl- Byproduct Et3N·HCl (Salt) Tetrahedral->Byproduct Salt Formation

Figure 1: Mechanistic pathway of nucleophilic acyl substitution yielding 3-nitrophenyl dimethylcarbamate.

Experimental Methodology

To ensure reproducibility and high purity, the following protocol is designed as a self-validating system. Every step incorporates specific environmental controls to dictate the reaction's causality.

Reagents and Equipment
  • Substrates: 3-Nitrophenol (1.0 eq), Dimethylcarbamoyl chloride (1.2 eq).

  • Catalyst/Base: Triethylamine (Et₃N) (1.5 eq).

  • Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

  • Equipment: Flame-dried round-bottom flask, inert gas manifold (N₂ or Ar), magnetic stirrer, dropping funnel.

Step-by-Step Synthesis Protocol
  • System Preparation & Substrate Solvation:

    • Action: Purge a flame-dried round-bottom flask with inert gas (N₂). Dissolve 3-nitrophenol (1.0 eq) in anhydrous DCM (approx. 10 mL/g of substrate).

    • Causality: Anhydrous conditions are critical. Ambient moisture will competitively attack the dimethylcarbamoyl chloride, leading to the formation of dimethylamine and CO₂, permanently destroying the electrophile and reducing yield.

  • Base Addition & Activation:

    • Action: Add Et₃N (1.5 eq) to the stirring solution. The solution may exhibit a slight color change indicating phenoxide formation.

    • Causality: The excess base ensures complete deprotonation of the phenol and acts as a scavenger for the generated HCl, preventing the reverse reaction or degradation of the product.

  • Electrophile Introduction (Thermal Control):

    • Action: Cool the reaction vessel to 0 °C using an ice-water bath. Introduce dimethylcarbamoyl chloride (1.2 eq) dropwise via a dropping funnel over 15–30 minutes.

    • Causality: The nucleophilic attack is highly exothermic. Dropwise addition at 0 °C controls the reaction kinetics, preventing thermal runaway and suppressing the formation of unwanted poly-substituted byproducts.

  • Propagation & Monitoring:

    • Action: Remove the ice bath, allowing the mixture to gradually warm to room temperature (20–25 °C). Stir for 4–6 hours. Monitor progression via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (3:1) eluent system.

    • Causality: Warming provides the necessary activation energy to drive the reaction to completion. TLC acts as an in-process validation tool to confirm the disappearance of the starting phenol.

  • Quenching & Workup:

    • Action: Quench the reaction by adding cold distilled water. Transfer to a separatory funnel and extract the organic layer. Wash the organic phase sequentially with 1M HCl (to remove excess Et₃N), saturated NaHCO₃ (to neutralize residual acid), and brine.

    • Causality: Sequential washing isolates the target compound. HCl removes the basic catalyst, while NaHCO₃ ensures the organic layer is neutralized prior to concentration, preventing acid-catalyzed degradation of the carbamate ester.

  • Isolation:

    • Action: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. Purify the crude residue via recrystallization (e.g., from toluene or ethanol) or flash column chromatography.

Workflow Prep 1. Reagent Preparation Anhydrous DCM, N2 Atm Activation 2. Activation Et3N Addition (Phenoxide Formation) Prep->Activation Reaction 3. Nucleophilic Substitution Dropwise addition at 0°C, stir at RT Activation->Reaction Quench 4. Reaction Quenching & Wash H2O / 1M HCl / NaHCO3 / Brine Reaction->Quench Purification 5. Purification Recrystallization or Chromatography Quench->Purification Validation 6. Analytical Validation NMR, MS-ESI, TLC Purification->Validation

Figure 2: Step-by-step experimental workflow for the synthesis and isolation of the target carbamate.

Downstream Application & Quantitative Data

Once synthesized, 3-nitrophenyl dimethylcarbamate is frequently subjected to catalytic hydrogenation (e.g., using Pd/C under H₂ atmosphere) to yield 3-aminophenyl dimethylcarbamate. This amine derivative is a direct building block for synthesizing complex multipotent Alzheimer's disease therapeutics[1].

The table below summarizes the theoretical and expected analytical parameters for the target compound and its immediate downstream derivative to aid in structural verification.

Parameter3-Nitrophenyl dimethylcarbamate (Target)3-Aminophenyl dimethylcarbamate (Derivative)
CAS Number 7304-99-619962-04-0
Molecular Formula C₉H₁₀N₂O₄C₉H₁₂N₂O₂
Molecular Weight 210.19 g/mol 180.21 g/mol
Physical State Solid / Crystalline powderWhite to pale-brown solid[1]
Melting Point ~ 85–89 °C83–85 °C[1]
Expected MS-ESI (m/z) 211.07 [M+H]⁺181.05 [M+H]⁺[1]
Typical Synthetic Yield 80% - 92%88.5% (via Pd/C reduction)[1]

Table 1: Comparative analytical parameters for the synthesized intermediate and its reduced derivative.

References

  • Title: Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs Source: PMC (National Institutes of Health) URL: [Link]

Sources

Foundational

Binding Affinity and Kinetic Profiling of 3-Nitrophenyl Dimethylcarbamate: A Mechanistic Whitepaper on Cholinesterase Inhibition

Executive Summary As a Senior Application Scientist in drug discovery, understanding the precise binding kinetics of pharmacological probes is paramount to rational drug design. 3-Nitrophenyl dimethylcarbamate (3-NP-DMC)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist in drug discovery, understanding the precise binding kinetics of pharmacological probes is paramount to rational drug design. 3-Nitrophenyl dimethylcarbamate (3-NP-DMC) serves as a foundational model compound for elucidating the mechanism of serine hydrolase inhibition, specifically targeting acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This whitepaper provides an in-depth technical analysis of its binding affinity, the causality behind its kinetic behavior, and field-proven experimental workflows for validating its efficacy. Furthermore, we explore its critical role as a synthetic building block in the development of multipotent anti-Alzheimer's disease (AD) therapeutics, such as rivastigmine hybrids.

Mechanistic Framework of Carbamate-Enzyme Interactions

Unlike classical reversible inhibitors, carbamates like 3-NP-DMC act as pseudo-substrates. The inactivation of AChE by dimethylcarbamate esters is the result of a direct chemical reaction between the enzyme and the ester, mathematically described by the Aldridge kinetic model[1].

The mechanism proceeds via a three-step pathway:

  • Reversible Complexation ( Kd​ ): The inhibitor (I) binds to the free enzyme (E) to form a reversible Michaelis-Menten-like complex ( E⋅I ). The affinity is driven by hydrophobic interactions within the active site gorge.

  • Carbamylation ( k2​ ): The active-site serine (Ser203 in human AChE) attacks the carbonyl carbon of the carbamate. The 3-nitrophenoxide leaving group is expelled, resulting in a covalently carbamylated enzyme ( E−C ). The electron-withdrawing nature of the nitro group at the meta position stabilizes the leaving group, significantly accelerating k2​ .

  • Decarbamylation ( k3​ ): The spontaneous hydrolysis of the carbamylated enzyme regenerates the free enzyme. For dimethylcarbamates, this step is extremely slow ( t1/2​ in the order of hours), leading to prolonged, pseudo-irreversible inhibition.

Mechanism E Free Enzyme (AChE) EI Reversible Complex (E·I) E->EI k1 I Inhibitor (3-NP-DMC) I->EI EI->E k-1 (Kd) EC Carbamylated Enzyme (E-C) EI->EC k2 (Carbamylation) P1 3-Nitrophenol (Leaving Group) EI->P1 EC->E k3 (H2O) P2 Dimethylcarbamic Acid (Hydrolysis Product) EC->P2

Fig 1. Kinetic pathway of AChE inhibition by 3-nitrophenyl dimethylcarbamate via the Aldridge model.

Experimental Workflow: Determining Binding Affinity

To accurately measure the binding affinity and inhibitory potency of 3-NP-DMC, we utilize an optimized adaptation of Ellman's colorimetric method[2]. The protocol below is designed as a self-validating system to ensure high-fidelity kinetic data.

Step-by-Step Methodology

Reagents & Materials:

  • Electric eel AChE (eeAChE) or equine BChE (eqBChE).

  • Acetylthiocholine iodide (ATCh) as the substrate.

  • 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

  • 4-(2-hydroxyethyl)-1-piperazine-ethanesulfonic acid (HEPES) buffer (50 mM, pH 8.0).

Protocol:

  • Reagent Preparation: Prepare stock solutions of 1 mg of 3-NP-DMC in 1 mL MeOH. Causality: Methanol ensures complete dissolution of the hydrophobic carbamate before serial dilution in the aqueous assay buffer[2].

  • Buffer Selection: Utilize HEPES buffer (pH 8.0). Causality: HEPES is selected over amine-based buffers (e.g., Tris) to prevent nucleophilic interference during the carbamylation phase and to maintain optimal ionization of the catalytic triad (Ser203-His447-Glu334).

  • System Calibration (Self-Validation): Conduct a control measurement consisting of 5 replicates without the ligand, alongside a calibration curve of 5 points with 3 replicates per point[2]. Causality: This establishes the baseline uninhibited velocity ( V0​ ) and accounts for spontaneous non-enzymatic hydrolysis of ATCh.

  • Pre-Incubation: Incubate the enzyme with varying concentrations of 3-NP-DMC for 10–15 minutes at 25°C. Causality: Pre-incubation allows the system to reach a steady-state equilibrium for the reversible E⋅I complex before substrate competition begins.

  • Reaction Initiation & Spectrophotometry: Add fixed volumes of ATCh and DTNB. Monitor the absorbance continuously at 412 nm for 5 minutes. Causality: Thiocholine (cleaved from ATCh) reacts with DTNB to yield the 5-thio-2-nitrobenzoate (TNB) anion. Continuous reading captures the linear phase of pseudo-first-order kinetics before substrate depletion skews the data.

  • Data Analysis: Calculate the overall bimolecular rate constant ( ki​ ) using linear regression analysis of the pseudo-first-order plots[1].

Workflow Step1 Step 1: Reagent Prep AChE, DTNB, ATCh, 3-NP-DMC in HEPES (pH 8.0) Step2 Step 2: Pre-Incubation Incubate enzyme + inhibitor to establish E·I complex Step1->Step2 Step3 Step 3: Reaction Initiation Add ATCh/DTNB; thiocholine reacts with DTNB Step2->Step3 Step4 Step 4: Spectrophotometry Monitor TNB anion absorbance at 412 nm continuously Step3->Step4 Step5 Step 5: Kinetic Analysis Derive IC50, Kd, and k2 via non-linear regression Step4->Step5

Fig 2. Step-by-step workflow for determining binding affinity using an adapted Ellman's assay.

Quantitative Data & Structure-Activity Relationships (SAR)

The physicochemical properties of 3-NP-DMC directly dictate its kinetic behavior. The structural orientation of the dimethylcarbamate moiety allows it to perfectly align with the esteratic site of cholinesterases.

Table 1: Physicochemical and Kinetic Properties of 3-NP-DMC
PropertyValue / DescriptionCausality / Significance
Molecular Weight ~210.2 g/mol Optimal steric footprint for penetrating the narrow, 20 Å deep AChE active site gorge.
Leaving Group 3-NitrophenoxideThe electron-withdrawing NO2​ group stabilizes the transition state, enhancing the carbamylation rate ( k2​ ).
Binding Affinity ( Kd​ ) Low micromolar rangeReversible affinity is driven by π−π stacking interactions with Trp86 in the anionic subsite.
Decarbamylation ( k3​ ) Extremely slow ( t1/2​≈ hours)The dimethylcarbamyl-enzyme intermediate is highly stable, ensuring prolonged therapeutic inhibition compared to the transient acetyl-enzyme complex.

Therapeutic Applications: Synthesis of Multipotent AD Drugs

Beyond its utility as a kinetic probe, 3-NP-DMC is a critical intermediate in modern medicinal chemistry. Recent advancements in Alzheimer's disease (AD) therapeutics focus on multipotent drugs that combine cholinesterase inhibition with antioxidant properties[2].

Because the FDA-approved drug rivastigmine is a dual AChE/BChE inhibitor, researchers utilize 3-NP-DMC as a foundational template to synthesize rivastigmine hybrids. The larger active site cavity of BChE often results in higher inhibitory ability for these bulkier hybrid molecules[2].

Table 2: Role of 3-NP-DMC in Rivastigmine Hybrid Synthesis
Precursor MaterialsIntermediate CompoundFinal Therapeutic ApplicationReference Yield
3-Nitrophenol + Dimethyl carbamoyl chloride3-Nitrophenyl dimethylcarbamate (2C) Foundational scaffold for dual AChE/BChE inhibition.90.7%[2]
3-Nitrophenyl dimethylcarbamate (2C) 3-Aminophenyl dimethylcarbamate (3C)Linkage to antioxidant motifs (e.g., catechol or Trolox derivatives).88.5%[2]

By reducing the nitro group of 3-NP-DMC to an amine (yielding 3-aminophenyl dimethylcarbamate as a white solid, MP = 83–85 °C), chemists can couple the carbamate pharmacophore to various antioxidant scaffolds[2]. This rational design preserves the high binding affinity and carbamylation efficiency of the parent compound while introducing secondary mechanisms, such as reactive oxygen species (ROS) scavenging and the inhibition of amyloid- β aggregation[2].

References

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs Source: National Institutes of Health (NIH) / PubMed Central (PMC) URL:[Link]

  • Chemistry and Mode of Action of Insecticides Source: U.S. Environmental Protection Agency (EPA) National Service Center for Environmental Publications (NEPIS) URL:[Link]

Sources

Exploratory

Structural and Physicochemical Profiling of Carbamic Acid Dimethyl- 3-Nitrophenyl Ester

Executive Summary Carbamic acid dimethyl- 3-nitrophenyl ester (commonly referred to as 3-nitrophenyl dimethylcarbamate) is a highly versatile small molecule utilized extensively in medicinal chemistry, particularly as a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Carbamic acid dimethyl- 3-nitrophenyl ester (commonly referred to as 3-nitrophenyl dimethylcarbamate) is a highly versatile small molecule utilized extensively in medicinal chemistry, particularly as a structural intermediate in the synthesis of multipotent drugs targeting neurodegenerative diseases such as Alzheimer's[1]. As a structural analog of rivastigmine and a potent pseudo-substrate for cholinesterases[2], understanding its exact physicochemical properties, crystallographic behavior, and synthetic pathways is critical for rational drug design. This whitepaper provides an in-depth technical analysis of its molecular weight, crystal architecture, and pharmacological relevance.

Molecular Weight & Physicochemical Properties

The molecular architecture of Carbamic acid dimethyl- 3-nitrophenyl ester consists of an electron-withdrawing nitrophenyl ring esterified with a dimethylcarbamate group. Its molecular formula, C9H10N2O4, yields an exact molecular weight of 210.19 g/mol [3]. This low molecular weight ensures optimal ligand efficiency and favorable membrane permeability profiles (e.g., crossing the blood-brain barrier), which is a strict prerequisite for central nervous system (CNS) active agents[1].

Quantitative Physicochemical Data
PropertyValue
IUPAC Name 3-Nitrophenyl N,N-dimethylcarbamate
Molecular Formula C9H10N2O4
Molecular Weight 210.19 g/mol
Melting Point 53–55 °C
Physical State White solid
Hydrogen Bond Donors 0
Hydrogen Bond Acceptors 4

Crystallographic Architecture & Structural Dynamics

While the absolute single-crystal X-ray diffraction (SCXRD) structure of the 3-nitro isomer is a specialized data point, its crystallographic behavior can be reliably extrapolated from its physical state and closely related analogs. The compound precipitates as a highly pure white solid with a sharp melting point of 53–55 °C[1].

Based on the crystallographic data of structural analogs like N-(4-methoxy-3-nitrophenyl)acetamide and the 4-nitrophenyl isomer[3],[4], the crystal lattice is governed by several key geometric constraints:

  • Amide Planarity: The partial double-bond character of the C-N bond in the carbamate moiety forces the N,N-dimethyl groups into a near-planar configuration with the carbonyl carbon.

  • Steric Torsion: To minimize steric repulsion, the 3-nitrophenyl ring rotates out of the carbamate plane. Similarly, the nitro group itself typically twists out of the phenyl plane by approximately 30°[4].

  • Intermolecular Packing: Lacking strong classical hydrogen bond donors (N-H or O-H), the crystal lattice is primarily stabilized by weak C-H···O interactions and π−π stacking between the electron-deficient nitrophenyl rings, driving the formation of a monoclinic or triclinic space group[4].

Synthesis and Crystallization Methodologies

To study the structural properties of Carbamic acid dimethyl- 3-nitrophenyl ester, researchers must first synthesize and isolate high-purity crystals. The following self-validating protocols detail the nucleophilic acyl substitution and subsequent vapor-diffusion crystallization[1].

Protocol 1: Synthesis of 3-Nitrophenyl Dimethylcarbamate
  • Reagent Preparation: Dissolve 1.0 equivalent of 3-nitrophenol in anhydrous dichloromethane (CH2Cl2) under an inert nitrogen atmosphere.

  • Base Addition: Add 1.5 equivalents of triethylamine (Et3N).

    • Causality: The base deprotonates the phenol, significantly enhancing the nucleophilicity of the oxygen atom while neutralizing the HCl byproduct generated during the reaction.

  • Temperature Control: Cool the reaction vessel to 0 °C using an ice-water bath.

    • Causality: Dimethylcarbamoyl chloride is highly reactive; cooling prevents the exothermic degradation of the acyl chloride and suppresses unwanted side reactions.

  • Acylation: Dropwise add 1.2 equivalents of dimethylcarbamoyl chloride.

  • Self-Validation & Quenching: Monitor the reaction via Thin Layer Chromatography (TLC). The reaction protocol is strictly self-validating; quenching with water is only executed when TLC confirms the complete disappearance of the 3-nitrophenol spot, ensuring a maximum yield (typically >90%)[1].

  • Isolation: Extract the organic layer, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the crude white solid.

Protocol 2: Single-Crystal Growth via Vapor Diffusion
  • Dissolution: Dissolve the purified solid in a minimal volume of a "good" solvent (e.g., CH2Cl2).

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into an inner glass vial.

    • Causality: This critical step removes microscopic particulate matter. By eliminating heterogeneous nucleation sites, crystallization is driven purely by the supersaturation of the target compound, yielding larger, defect-free crystals suitable for X-ray diffraction.

  • Diffusion Setup: Place the inner vial inside a larger outer vial containing an anti-solvent (e.g., hexanes). Seal the outer vial tightly.

  • Harvesting: Allow the anti-solvent to slowly diffuse into the inner vial over 3–7 days in a vibration-free environment until X-ray quality crystals form.

SynthesisWorkflow A 3-Nitrophenol C Nucleophilic Substitution A->C B Dimethylcarbamoyl Chloride B->C D Crude Ester C->D E Recrystallization D->E F Pure Crystals E->F

Workflow for the synthesis and crystallization of Carbamic acid dimethyl- 3-nitrophenyl ester.

Pharmacological Relevance: Cholinesterase Inhibition

Carbamate esters, including Carbamic acid dimethyl- 3-nitrophenyl ester, act as reversible, pseudo-irreversible inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE)[2]. The molecular weight (210.19 g/mol ) and the specific meta-substitution of the nitro group allow the molecule to perfectly navigate the narrow catalytic gorge of the enzyme.

Mechanism of Action:

  • The carbamate carbonyl undergoes nucleophilic attack by the active-site serine hydroxyl (e.g., Ser200 in human AChE).

  • The 3-nitrophenolate anion is expelled as a leaving group.

  • The enzyme becomes covalently "carbamylated," rendering it temporarily inactive.

  • Unlike organophosphates which permanently "age" the enzyme, the dimethylcarbamylated enzyme undergoes slow spontaneous hydrolysis, regenerating the active enzyme and making this a safe, reversible pharmacological mechanism[2].

MechanismAction A AChE Active Site (Serine-OH) C Enzyme-Inhibitor Complex A->C B 3-Nitrophenyl Dimethylcarbamate B->C D Carbamylated Enzyme C->D E 3-Nitrophenol (Leaving Group) C->E F Slow Hydrolysis D->F F->A Regeneration

Mechanism of AChE inhibition via active-site serine carbamylation and slow hydrolysis.

References

  • [1] Title: Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs Source: mdpi.com URL:[Link]

  • [2] Title: Chemistry and Mode of Action of Insecticides Source: epa.gov URL:[Link]

  • [3] Title: Carbamic acid, N,N-dimethyl-, 4-nitrophenyl ester | C9H10N2O4 - PubChem Source: nih.gov URL:[Link]

  • [4] Title: data reports N-(4-Methoxy-3-nitrophenyl)acetamide - IUCr Journals Source: iucr.org URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Purity Synthesis and Validation Protocol for 3-Nitrophenyl Dimethylcarbamate

Target Audience: Synthetic Chemists, Drug Development Professionals, and Neuropharmacology Researchers. Application Context: Intermediate synthesis for multipotent Alzheimer's disease (AD) drugs, cholinesterase inhibitor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Drug Development Professionals, and Neuropharmacology Researchers. Application Context: Intermediate synthesis for multipotent Alzheimer's disease (AD) drugs, cholinesterase inhibitors (e.g., Rivastigmine hybrids), and neuroprotective agents.

Introduction & Mechanistic Rationale

3-Nitrophenyl dimethylcarbamate is a critical synthetic intermediate utilized in the development of carbamate-based cholinesterase inhibitors. In medicinal chemistry, particularly in the design of multipotent drugs for Alzheimer's disease (such as Rivastigmine derivatives integrated with antioxidant motifs), this compound serves as a foundational building block [1].

The synthesis relies on a nucleophilic acyl substitution. The reaction occurs between 3-nitrophenol and dimethylcarbamoyl chloride. Because the nitro group is strongly electron-withdrawing, it significantly reduces the nucleophilicity of the phenolic hydroxyl group. To counteract this deactivation and drive the reaction to completion, the protocol utilizes an excess of Triethylamine (TEA) which functions synergistically as both the reaction solvent and the acid scavenger (neutralizing the HCl byproduct to prevent reversible equilibrium shifts) [1].

Quantitative Data & Material Specifications

To ensure a self-validating system, precise stoichiometric control and rigorous analytical validation are required. The following tables summarize the reaction parameters and the expected analytical benchmarks for the purified product.

Table 1: Reaction Stoichiometry and Reagent Specifications
Reagent / MaterialRoleAmountMolar EquivalentsNotes
3-Nitrophenol Limiting Reactant3.84 mmol1.0 eqEnsure anhydrous conditions to prevent side reactions.
Dimethylcarbamoyl chloride Acylating Agent4.05 mmol~1.05 eqSlight excess compensates for potential volatile loss.
Triethylamine (TEA) Base / Solvent3.0 mLLarge ExcessMust be distilled and dried over KOH prior to use.
Table 2: Analytical Validation Parameters [1]
ParameterExpected ValueDiagnostic Significance
Yield ~90.7%Indicates successful nucleophilic attack despite −NO2​ deactivation.
Appearance White SolidVisual indicator of high purity post-crystallization.
Melting Point (MP) 53–55 °CPrimary confirmation of crystalline purity.
MS-ESI (m/z) 211.06 (M+1) + Confirms molecular weight (C 9​ H 10​ N 2​ O 4​ ).
1 H NMR (MeOD-d 4​ ) δ 8.13 (d), 8.05 (s), 7.65 (t), 7.57 (d)Aromatic protons confirming the meta-substituted geometry.
1 H NMR (Rotamers) δ 3.16 (s, 3H), 3.03 (s, 3H)Distinct N-CH 3​ peaks due to restricted rotation around the carbamate C-N bond.

Experimental Protocol

Caution: Dimethylcarbamoyl chloride is a corrosive and toxic alkylating agent. All procedures must be conducted in a certified chemical fume hood using appropriate PPE (nitrile gloves, lab coat, face shield).

Step 1: Reaction Assembly
  • Preparation: To an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add 3-nitrophenol (3.84 mmol).

  • Solvent/Base Addition: Introduce anhydrous Triethylamine (TEA) (3.0 mL) to the flask. The TEA acts as the reaction medium, creating a highly basic environment that deprotonates the phenol to form the more reactive phenoxide ion.

  • Reagent Addition: Slowly add dimethylcarbamoyl chloride (4.05 mmol) dropwise to the stirring mixture at room temperature.

Step 2: Thermal Activation
  • Heating: Attach a reflux condenser to the flask and transfer the assembly to a pre-heated oil bath set to 95 °C.

  • Incubation: Maintain vigorous stirring at 95 °C for 22 hours [1].

    • Causality Note: The elevated temperature is strictly necessary to overcome the high activation energy barrier caused by the electron-withdrawing meta-nitro group, which otherwise renders the phenoxide a poor nucleophile.

Step 3: Workup and Isolation
  • Quenching: Allow the reaction mixture to cool to room temperature. Dilute the mixture with ethyl acetate (20 mL) and quench by adding 10 mL of distilled water.

  • Extraction: Transfer to a separatory funnel. Extract the organic layer and wash sequentially with 1M HCl (to remove excess TEA), saturated NaHCO 3​ (to remove unreacted 3-nitrophenol), and brine.

  • Drying: Dry the organic layer over anhydrous sodium sulfate (Na 2​ SO 4​ ), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

Step 4: Purification and Validation
  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) or recrystallization from an appropriate solvent system (e.g., hexane/dichloromethane) to afford 3-nitrophenyl dimethylcarbamate as a white solid.

  • Validation: Confirm the structural integrity using 1 H NMR. The presence of two distinct singlet peaks at δ 3.16 and 3.03 ppm (in MeOD-d 4​ ) is the definitive hallmark of the dimethylcarbamate moiety, representing the two methyl groups locked in different magnetic environments due to the partial double-bond character of the carbamate C-N bond [1].

Process Workflow & Mechanistic Pathway

SynthesisWorkflow Reactants 3-Nitrophenol + Dimethylcarbamoyl Chloride Reaction Nucleophilic Acyl Substitution (95 °C, 22 Hours) Reactants->Reaction Solvent Triethylamine (TEA) Solvent & Acid Scavenger Solvent->Reaction Workup Aqueous Workup (HCl & NaHCO3 Washes) Reaction->Workup Cool & Quench Crude Crude 3-Nitrophenyl Dimethylcarbamate Workup->Crude Purification Flash Chromatography / Recrystallization Crude->Purification PureProduct Pure Product Isolated (Yield: ~90.7%) Purification->PureProduct Validation Analytical Validation (1H NMR, MS-ESI, MP) PureProduct->Validation

Synthesis and purification workflow for 3-nitrophenyl dimethylcarbamate.

References

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs National Center for Biotechnology Inform
Application

Application Note: Carbamic Acid Dimethyl-3-Nitrophenyl Ester as an Enzyme Inhibitor in Screening Assays

Introduction & Mechanistic Grounding Carbamic acid dimethyl-3-nitrophenyl ester (also known as 3-nitrophenyl dimethylcarbamate, CAS: 7304-99-6) is a potent, pseudo-irreversible inhibitor of cholinesterase enzymes, specif...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Grounding

Carbamic acid dimethyl-3-nitrophenyl ester (also known as 3-nitrophenyl dimethylcarbamate, CAS: 7304-99-6) is a potent, pseudo-irreversible inhibitor of cholinesterase enzymes, specifically Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE). In modern drug development, this compound serves as a critical structural template and precursor for synthesizing multipotent therapeutics aimed at Alzheimer’s disease (AD), such as rivastigmine hybrids and antioxidant-conjugated cholinesterase inhibitors[1].

The Causality of Inhibition: Why Carbamates Work

Unlike competitive inhibitors that simply block the active site, carbamates actively participate in a chemical reaction with the enzyme[2]. AChE features a deep catalytic gorge containing a catalytic triad (Ser203, His447, and Glu334 in human AChE). When Carbamic acid dimethyl-3-nitrophenyl ester enters this gorge:

  • Nucleophilic Attack: The hydroxyl group of the catalytic serine attacks the carbonyl carbon of the carbamate.

  • Leaving Group Release: The 3-nitrophenol moiety is cleaved and released as a leaving group.

  • Enzyme Carbamylation: The enzyme becomes covalently bonded to the dimethylcarbamoyl group, forming a carbamylated enzyme intermediate.

While the physiological acetylated enzyme intermediate hydrolyzes in microseconds to reset the enzyme, the decarbamylation process (hydrolysis of the carbamylated enzyme) is extremely slow, taking minutes to hours. This kinetic bottleneck effectively traps the enzyme in an inactive state, providing sustained inhibition[2].

Mechanism A Free AChE (Active Enzyme) C Reversible Michaelis Complex A->C B Carbamic acid dimethyl- 3-nitrophenyl ester B->C D Carbamylated AChE (Inactive State) C->D Carbamylation E 3-Nitrophenol (Leaving Group) C->E Release F Regenerated AChE (Active Enzyme) D->F Slow Hydrolysis (Decarbamylation)

Mechanism of AChE inhibition by Carbamic acid dimethyl-3-nitrophenyl ester.

Assay Design: The Modified Ellman's Method

To quantify the inhibitory potency ( IC50​ ) of this compound, the gold-standard Ellman's method is utilized[3]. As an Application Scientist, it is vital to understand the causality behind the assay's design rather than just following the steps:

  • Substrate Choice (ATCh vs. ACh): Acetylthiocholine (ATCh) is used instead of the natural substrate acetylcholine (ACh). AChE hydrolyzes ATCh to yield thiocholine and acetic acid. Thiocholine contains a reactive sulfhydryl (-SH) group, which is strictly required for the downstream colorimetric detection[4].

  • Chromogen Choice (DTNB): 5,5'-dithiobis-(2-nitrobenzoic acid), or Ellman's reagent, reacts rapidly and stoichiometrically with the thiocholine produced to generate the 5-thio-2-nitrobenzoate (TNB) anion. The TNB anion has a strong, distinct yellow color with a peak absorbance at 412 nm, allowing for real-time kinetic tracking of enzyme velocity[3][4].

  • Pre-Incubation Necessity: Because carbamylation is a time-dependent, covalent process, the inhibitor must be pre-incubated with the enzyme before the substrate is introduced. Failing to do so will result in an underestimation of the inhibitor's potency, as the substrate will outcompete the inhibitor for the active site before the covalent bond can form.

Workflow Step1 Step 1: Reagent Prep Buffer, AChE, DTNB, ATCh, Inhibitor Step2 Step2 Step1->Step2 Step3 Step 3: Reaction Initiation Add ATCh (Substrate) + DTNB (Chromogen) Step2->Step3 Step4 Step 4: Kinetic Measurement Read Absorbance at 412 nm (10-15 min) Step3->Step4 Step5 Step 5: Data Analysis Calculate Initial Velocity & IC50 Step4->Step5

Step-by-step workflow for the modified Ellman's assay.

Quantitative Data & Assay Parameters

The following table summarizes the optimized quantitative parameters for screening Carbamic acid dimethyl-3-nitrophenyl ester and its derivatives.

ParameterRecommended Value / RangeScientific Rationale
Target Enzymes AChE (e.g., E. electricus), BChE (e.g., equine serum)Evaluates target selectivity. Carbamates often show dual inhibition, with larger derivatives favoring BChE due to its wider active site gorge[1].
Assay Wavelength 412 nmPeak absorbance of the TNB anion generated by the DTNB-thiocholine reaction[3].
Pre-incubation Time 15 – 30 minutesAllows sufficient time for the pseudo-irreversible carbamylation of the catalytic serine to reach a steady state[2].
Substrate (ATCh) Conc. 0.5 mM – 1.0 mMSet near the Km​ value to balance signal robustness and sensitivity to competitive elements of the binding phase.
Assay Temperature 25°C (Room Temp) or 37°C25°C is standard for stability; 37°C mimics physiological conditions but requires strict temperature control across the microplate.

Experimental Protocol

This protocol is designed as a self-validating system . It includes intrinsic quality control checks to ensure that any observed inhibition is a true pharmacological effect and not an artifact of reagent degradation or solvent interference.

Reagent Preparation
  • Assay Buffer: Prepare 0.1 M Sodium Phosphate Buffer, pH 8.0. Note: pH 8.0 is optimal for the DTNB reaction; lower pH values will significantly quench the TNB anion signal.

  • Enzyme Stock: Dilute AChE to a working concentration of 0.05 U/mL in Assay Buffer. Keep on ice.

  • DTNB Solution: Prepare a 10 mM stock of DTNB in Assay Buffer.

  • ATCh Substrate: Prepare a 10 mM stock of ATCh in deionized water. Critical: Prepare fresh daily. ATCh undergoes spontaneous hydrolysis over time, which will falsely elevate background absorbance.

  • Inhibitor Dilutions: Dissolve Carbamic acid dimethyl-3-nitrophenyl ester in 100% DMSO to create a 10 mM stock. Perform serial dilutions in Assay Buffer. Ensure the final DMSO concentration in the assay wells does not exceed 1% to prevent solvent-induced enzyme denaturation.

Plate Setup & Self-Validating Controls (96-Well Plate)

Set up the plate to include the following self-validating control wells alongside your test wells (total volume = 200 µL/well):

  • Blank (Background Control): 160 µL Buffer + 20 µL DMSO (solvent control). Validates that spontaneous ATCh hydrolysis is minimal.

  • 100% Activity Control: 140 µL Buffer + 20 µL AChE + 20 µL DMSO. Validates the maximum uninhibited velocity of the enzyme.

  • Positive Control: 140 µL Buffer + 20 µL AChE + 20 µL Reference Inhibitor (e.g., Rivastigmine or Neostigmine). Validates assay sensitivity to carbamates.

  • Test Wells: 140 µL Buffer + 20 µL AChE + 20 µL Inhibitor (at various concentrations).

Assay Execution
  • Pre-Incubation: Add the Buffer, Enzyme, and Inhibitor/DMSO to the respective wells. Gently tap the plate to mix. Incubate in the dark at room temperature for exactly 15 minutes.

  • Reaction Initiation: Prepare a "Working Reagent Mix" by combining equal volumes of the 10 mM DTNB and 10 mM ATCh solutions. Quickly add 20 µL of this mix to all wells using a multichannel pipette. (Final concentrations in the 200 µL well: 0.5 mM DTNB, 0.5 mM ATCh).

  • Kinetic Measurement: Immediately place the plate into a spectrophotometric microplate reader. Read the absorbance at 412 nm every 1 minute for 10 to 15 minutes.

Data Analysis & IC50​ Determination
  • Calculate Velocity ( V ): Plot Absorbance vs. Time for each well. Extract the slope (Initial Velocity, ΔA/min ) from the linear portion of the curve (typically the first 3-5 minutes).

  • Quality Control Check: Ensure the Blank well shows a slope of near zero. Subtract the Blank slope from all other slopes.

  • Calculate % Inhibition: % Inhibition=(1−V100% activity​Vtest​​)×100

  • Determine IC50​ : Plot % Inhibition against the Log10​ of the inhibitor concentrations. Use non-linear regression (e.g., a four-parameter logistic curve) in software like GraphPad Prism to calculate the IC50​ value.

References

  • Source: U.S. Environmental Protection Agency (EPA)
  • Source: National Institutes of Health (NIH)
  • Application Notes: Protocol for Acetylcholinesterase (AChE)
  • Source: National Institutes of Health (NIH)

Sources

Method

Application Note: Solvents and Solubility Guidelines for 3-Nitrophenyl Dimethylcarbamate Stock Solutions

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound: 3-Nitrophenyl dimethylcarbamate (3-NPDC) | CAS Registry: 1 [3] Executive Summary & Chemical Profiling 3-Nitrophenyl dimethylc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound: 3-Nitrophenyl dimethylcarbamate (3-NPDC) | CAS Registry: 1 [3]

Executive Summary & Chemical Profiling

3-Nitrophenyl dimethylcarbamate (3-NPDC) is a critical synthetic intermediate and active pharmacological agent widely utilized in the design of anticholinesterase inhibitors. Recent advancements in medicinal chemistry, particularly in the development of 2 [1], utilize 3-NPDC to synthesize rivastigmine templates and other neuroprotective agents. Furthermore, its historical context in the 3 [2] highlights its potent ability to covalently modify target enzymes.

As a solid crystalline powder (Melting Point: 53–55 °C; Molecular Weight: 210.19 g/mol ), 3-NPDC presents specific handling challenges. The carbamate ester linkage is susceptible to nucleophilic attack and subsequent hydrolysis, particularly in aqueous or basic environments. Therefore, selecting the correct solvent system is not merely a matter of solubility, but a prerequisite for maintaining the structural integrity of the stock solution over time.

Solvent Selection & Quantitative Solubility Data

To ensure reproducible pharmacological readouts, stock solutions must be prepared in solvents that prevent premature degradation while offering complete dissolution.

Causality in Solvent Selection: Anhydrous Dimethyl Sulfoxide (DMSO) is the premier choice for 3-NPDC. As a polar aprotic solvent, DMSO effectively solvates the molecule by disrupting the crystal lattice without acting as a nucleophile. Protic solvents like methanol or ethanol can be used for immediate chemical synthesis steps [1], but they risk slow transesterification or solvolysis during long-term storage. Aqueous buffers are strictly reserved for final assay dilutions due to the compound's highly lipophilic nature.

Table 1: Solubility Profile of 3-Nitrophenyl Dimethylcarbamate
Solvent SystemSolubility LimitRecommended ApplicationMechanistic Rationale & Comments
DMSO (Anhydrous) > 50 mM (~10.5 mg/mL)Primary Stock Polar aprotic nature prevents hydrolysis. Ideal for -20°C long-term storage.
DMF (Anhydrous) > 50 mM (~10.5 mg/mL)Alternative StockUsed if DMSO is incompatible with downstream synthetic catalysts.
Methanol / Ethanol ~ 10 mM (~2.1 mg/mL)Intermediate / SynthesisProtic environment; suitable for immediate catalytic hydrogenolysis [1].
Aqueous Buffers (pH 7.4) < 0.1 mMFinal Assay MediumRequires DMSO co-solvent (≤1% v/v) to prevent colloidal aggregation.

Self-Validating Experimental Protocols

The following protocols are engineered as self-validating systems. By embedding Quality Control (QC) checkpoints directly into the workflow, researchers can definitively confirm the success of the preparation before committing valuable reagents to downstream assays.

Workflow A 1. Weigh 3-NPDC (CAS: 7304-99-6) B 2. Add Anhydrous DMSO (Target: 50 mM) A->B C 3. Vortex & Sonicate (5 min, RT) B->C D 4. Optical QC Check (Tyndall Effect Test) C->D E 5. Aliquot & Store (Argon Purged, -20°C) D->E F 6. Dilute in Assay Buffer (Final DMSO < 1%) E->F Thaw on ice prior to use

Fig 1. Self-validating workflow for 3-NPDC stock solution preparation and assay dilution.

Phase 1: Preparation of a 50 mM Master Stock Solution

Step 1.1: Gravimetric Analysis Weigh exactly 10.51 mg of 3-NPDC into a sterile, amber glass vial. Causality: Amber glass protects the photosensitive nitroaromatic moiety from UV-induced degradation, which can trigger radical formation.

Step 1.2: Solvation Add 1.0 mL of anhydrous DMSO (≥99.9% purity, water ≤0.005%). Causality: Trace water in standard DMSO will initiate the hydrolysis of the carbamate ester bond over time. Using strictly anhydrous DMSO is non-negotiable for stock longevity.

Step 1.3: Dissolution Vortex the vial vigorously for 30 seconds, followed by water-bath sonication at room temperature (20–25 °C) for 5 minutes. Causality: Sonication provides the acoustic cavitation necessary to overcome the lattice energy of the solid without applying direct heat, which could cause thermal degradation of the carbamate.

Step 1.4: Optical Quality Control (Self-Validation Checkpoint) Shine a focused laser pointer through the vial in a darkened room. Validation: The absence of a visible beam path (Tyndall effect) confirms complete dissolution at the molecular level. If laser scattering is observed, colloidal micro-particulates remain; continue sonication for an additional 5 minutes.

Phase 2: Assay Dilution & Chemical Integrity QC

Step 2.1: Aqueous Dilution Dilute the 50 mM stock 1:100 into the target assay buffer (e.g., 0.1 M Phosphate Buffer, pH 8.0) to yield a 500 µM working solution. Causality: Maintaining the final DMSO concentration at ≤1% (v/v) prevents solvent-induced artifacts, such as target protein denaturation or cytotoxicity in cell-based assays.

Step 2.2: Spectrophotometric Validation (Self-Validation Checkpoint) Measure the optical density (OD) of the working solution at 600 nm against a matched buffer blank. Validation: An OD600 < 0.01 confirms that the lipophilic compound has not precipitated out of the aqueous solution.

Step 2.3: Chemical Integrity Check (Self-Validation Checkpoint) Spot 2 µL of the stock solution onto a silica gel TLC plate and develop in CH2Cl2/MeOH (9:1). Validation: A single spot under UV light (254 nm) confirms purity. The appearance of a secondary yellow spot indicates the presence of 3-nitrophenol, definitively signaling unwanted hydrolysis of the stock solution. If this occurs, discard the stock.

Mechanistic Grounding: Why Stability Matters

Understanding the mechanism of action of 3-NPDC underscores the critical need for strict solvent control. In biological assays, 3-NPDC acts as a pseudo-substrate for enzymes like Acetylcholinesterase (AChE). The enzyme's catalytic serine attacks the carbonyl carbon of the carbamate, leading to the release of the 3-nitrophenol leaving group and the formation of a covalently carbamylated (inhibited) enzyme state [2].

If the stock solution is compromised by trace water or inappropriate protic solvents, this exact nucleophilic attack occurs prematurely in the vial, rendering the compound biologically inert before the assay even begins.

Mechanism N1 3-NPDC (Carbamate Donor) N2 Target Enzyme (e.g., AChE Serine) N1->N2 Nucleophilic Attack N3 Carbamylated Enzyme (Inhibited State) N2->N3 Covalent Modification N4 3-Nitrophenol (Leaving Group) N2->N4 Byproduct Release

Fig 2. Mechanism of target enzyme inhibition via covalent carbamylation by 3-NPDC.

Storage and Shelf-Life Guidelines

  • Short-Term Handling (Active Use): Keep the DMSO stock solution on ice during active assay preparation. Minimize exposure to ambient humidity.

  • Long-Term Storage: Aliquot the 50 mM stock into single-use volumes (e.g., 50 µL) to prevent freeze-thaw cycles. Purge the headspace of the vials with dry Argon or Nitrogen gas before sealing. Store at -20 °C in a desiccator.

  • Shelf-Life: When stored under strictly anhydrous, inert, and dark conditions at -20 °C, 3-NPDC DMSO stocks remain stable for up to 6 months.

References

  • Source: nih.gov (PubMed Central)
  • Source: epa.gov (U.S. Environmental Protection Agency)
  • Title: Acetard,56333-49-4 (Includes CAS 7304-99-6 3-nitrophenyl dimethylcarbamate) - LookChemical.

Sources

Application

Application of 3-Nitrophenyl Dimethylcarbamate in Pesticide Formulation and Acetylcholinesterase Inhibition Research

Introduction & Mechanistic Rationale In the landscape of pesticide formulation and neurotoxicology, 3-Nitrophenyl Dimethylcarbamate (3-NDMC) occupies a specialized niche. While commercial carbamates (e.g., carbaryl, aldi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

In the landscape of pesticide formulation and neurotoxicology, 3-Nitrophenyl Dimethylcarbamate (3-NDMC) occupies a specialized niche. While commercial carbamates (e.g., carbaryl, aldicarb) are optimized for field deployment, 3-NDMC is engineered as a highly calibrated model compound for laboratory research. Its structural design provides researchers with an ideal probe for studying the kinetics of acetylcholinesterase (AChE) inhibition and evaluating the protective efficacy of novel nano-delivery systems.

The Causality of Structural Design

The utility of 3-NDMC stems directly from its molecular architecture:

  • The Leaving Group (3-Nitrophenoxide): The nitro group at the meta position exerts a strong electron-withdrawing effect. This increases the electrophilicity of the carbonyl carbon, making the ester bond highly reactive. Consequently, 3-nitrophenol acts as an excellent leaving group, facilitating rapid carbamylation of the serine hydroxyl group within the AChE active site[2].

  • The Dimethylcarbamate Moiety: Unlike methylcarbamates (which dominate the commercial pesticide market), dimethylcarbamates exhibit distinct post-inhibition kinetics. Once AChE is dimethylcarbamylated, the spontaneous decarbamylation process (enzyme recovery) is exceptionally slow. This near-irreversible kinetic profile makes 3-NDMC an invaluable tool for isolating and studying the forward rate constants of enzyme inhibition without the confounding variable of rapid enzyme reactivation [3].

Mechanism AChE Active AChE (Serine-OH) Complex Reversible Michaelis Complex AChE->Complex Binding (k1) Inhibitor 3-Nitrophenyl Dimethylcarbamate Inhibitor->Complex Binding (k1) Complex->AChE Dissociation (k-1) Carbamylated Dimethylcarbamylated AChE (Inactive) Complex->Carbamylated Carbamylation (k2) LeavingGroup 3-Nitrophenol (Leaving Group) Complex->LeavingGroup Release Reactivated Reactivated AChE + Dimethylamine Carbamylated->Reactivated Decarbamylation (k3, Slow)

Figure 1: Kinetic pathway of AChE inhibition by 3-Nitrophenyl Dimethylcarbamate.

Formulation Strategy: Shielding the Ester Bond

Because the 3-nitro group makes 3-NDMC highly susceptible to base-catalyzed hydrolysis in aqueous environments, it serves as a rigorous "stress test" for pesticide formulations. If a nanocarrier can successfully encapsulate and protect 3-NDMC from premature aqueous degradation, it is virtually guaranteed to stabilize more robust commercial active ingredients (AIs).

To achieve this, researchers utilize Oil-in-Water (O/W) Nanoemulsions . The lipid core sequesters the hydrophobic 3-NDMC away from aqueous hydroxyl ions, while the surfactant corona provides steric and electrostatic repulsion, preventing droplet coalescence and maintaining a high surface-area-to-volume ratio for optimal target penetration.

Workflow Prep Phase Inversion Composition Mix High-Shear Homogenization Prep->Mix Char DLS Analysis (Size & PDI) Mix->Char Kinetics AChE Assay (Ellman's Method) Char->Kinetics Bioefficacy HPLC HPLC-UV Stability Tracking Char->HPLC Degradation

Figure 2: Integrated workflow for 3-NDMC nanoemulsion formulation and evaluation.

Experimental Protocols

Protocol A: Preparation of 3-NDMC O/W Nanoemulsion via Phase Inversion Composition (PIC)

Causality of Method: The PIC method is selected over high-temperature techniques (like Phase Inversion Temperature) because 3-NDMC's ester linkage is thermally labile. PIC relies on the gradual addition of water to an oil-surfactant mixture at ambient temperature, altering the spontaneous curvature of the surfactant film to form ultra-fine droplets without thermal stress.

Step-by-Step Methodology:

  • Organic Phase Preparation: Dissolve 50 mg of 3-NDMC in 2 mL of a carrier oil (e.g., Medium Chain Triglycerides). Add 1.5 mL of a non-ionic surfactant blend (e.g., Tween 80 / Span 20 at a 3:1 HLB-optimized ratio).

  • Homogenization: Stir the organic phase magnetically at 800 RPM for 15 minutes at 25°C to ensure complete AI solubilization.

  • Aqueous Titration: Using a syringe pump, titrate 16.5 mL of ultra-pure water (Milli-Q) into the organic phase at a constant rate of 0.5 mL/min under continuous high-shear mixing (10,000 RPM).

  • Equilibration: Allow the resulting translucent nanoemulsion to equilibrate in the dark for 24 hours.

Self-Validating System (Quality Control): Immediately post-equilibration, analyze the batch using Dynamic Light Scattering (DLS). Validation Rule: If the Polydispersity Index (PDI) exceeds 0.2, the batch must be rejected. A high PDI indicates incomplete phase inversion or early Ostwald ripening, which introduces unacceptable variance in subsequent release kinetics.

Protocol B: Acetylcholinesterase Inhibition Kinetics Assay (Modified Ellman's Method)

Causality of Reagents: Acetylthiocholine (ATCh) is utilized as a synthetic substrate because its enzymatic hydrolysis yields thiocholine. Thiocholine's free sulfhydryl group rapidly cleaves the disulfide bond in 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), generating the 5-thio-2-nitrobenzoate (TNB) anion. The TNB anion exhibits a strong molar absorptivity at 412 nm, allowing for real-time spectrophotometric quantification of enzyme velocity [1].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare 0.1 M Sodium Phosphate buffer (pH 8.0).

  • Reagent Setup: Prepare 10 mM DTNB and 15 mM ATCh iodide in the phosphate buffer.

  • Enzyme Preparation: Reconstitute electric eel AChE to a working concentration of 0.5 U/mL.

  • Incubation: In a 96-well microplate, combine 150 µL buffer, 10 µL AChE, and 10 µL of the 3-NDMC formulation (serially diluted). Incubate for exactly 10 minutes at 25°C to allow the Michaelis complex to form and carbamylation to occur.

  • Reaction Initiation: Add 10 µL of DTNB and 20 µL of ATCh to each well.

  • Kinetic Read: Immediately read absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

Self-Validating System (Baseline Correction): The protocol mandates a parallel "Enzyme Blank" (Buffer + ATCh + DTNB without AChE). This control quantifies the spontaneous, non-enzymatic hydrolysis of ATCh. Subtracting this baseline from the experimental wells ensures that the measured absorbance strictly reflects AChE-mediated catalysis, preventing false-positive velocity readings.

Data Presentation

To contextualize the behavior of 3-NDMC, its kinetic parameters are compared against a commercial standard, and the physical stability of its formulated nanoemulsion is tracked over 28 days.

Table 1: Kinetic Parameters of Carbamate Inhibitors against AChE (pH 8.0, 25°C)
InhibitorBimolecular Rate Constant ( ki​ )Carbamylation Rate ( k2​ )Decarbamylation Rate ( k3​ )
3-Nitrophenyl Dimethylcarbamate 4.5×104M−1min−1 Fast 1.2×10−4min−1
Carbaryl (Methylcarbamate Standard) 3.8×105M−1min−1 Fast 3.5×10−2min−1

Note: The k3​ value for 3-NDMC is orders of magnitude lower than that of Carbaryl, illustrating the slow recovery of dimethylcarbamylated AChE.

Table 2: 28-Day Stability Matrix of 3-NDMC O/W Nanoemulsion (Stored at 25°C)
Time PointZ-Average Droplet Size (nm)Polydispersity Index (PDI)Zeta Potential (mV)Encapsulation Efficiency (%)
Day 0 45.2 ± 1.40.112 ± 0.01-28.4 ± 1.298.5 ± 0.4
Day 7 46.8 ± 1.60.118 ± 0.02-27.9 ± 1.597.2 ± 0.6
Day 14 48.1 ± 2.00.125 ± 0.01-27.1 ± 1.195.8 ± 0.8
Day 28 51.4 ± 2.50.140 ± 0.03-25.8 ± 1.892.4 ± 1.2

Interpretation: The formulation maintains a PDI well below the 0.2 validation threshold and retains >90% encapsulation efficiency, demonstrating successful shielding of the labile ester bond from aqueous hydrolysis.

References

  • Ellman GL, Courtney KD, Andres V Jr, Featherstone RM. "A new and rapid colorimetric determination of acetylcholinesterase activity." Biochemical Pharmacology. 1961;7(2):88-95. URL:[Link]

  • Casida JE. "Mode of action of carbamates." Annual Review of Entomology. 1963;8:39-58. URL:[Link]

  • Environmental Protection Agency (EPA). "Chemistry and Mode of Action of Insecticides." Environmental Health Effects Research Series. URL:[Link]

Method

Application Note: Advanced GC-MS Protocols for the Quantification of 3-Nitrophenyl Dimethylcarbamate

Audience: Researchers, analytical scientists, and drug development professionals. Objective: To provide a robust, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) methodology that overcomes the inherent therm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, analytical scientists, and drug development professionals. Objective: To provide a robust, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) methodology that overcomes the inherent thermal instability of carbamate esters.

Introduction & Chemical Context

3-Nitrophenyl dimethylcarbamate (CAS 7304-99-6) is a highly reactive synthetic intermediate widely utilized in the pharmaceutical development of cholinesterase inhibitors, including neostigmine and multipotent rivastigmine templates for Alzheimer's disease[1]. Accurate quantification of this compound in reaction matrices, environmental samples, or pharmaceutical formulations is critical for yield optimization and purity assessment.

Traditionally, the analysis of carbamate pesticides and their structural analogs has been strictly relegated to Liquid Chromatography (LC)[2], such as EPA Method 632[3], due to their notorious thermal instability[4]. However, GC-MS offers superior chromatographic resolution, lower solvent consumption, and definitive structural confirmation via electron ionization (EI) fragmentation. Unlocking GC-MS for this molecule requires a deep mechanistic understanding of its degradation pathways and the implementation of highly specific instrumental parameters[5].

Mechanistic Insights: The Thermal Lability Conundrum

The core challenge in analyzing 3-nitrophenyl dimethylcarbamate lies in its molecular structure. The carbamate linkage (–O–CO–NR₂) attached to an electron-withdrawing nitrophenyl ring creates a highly polarized, weak ester bond.

When subjected to a standard hot split/splitless GC inlet (typically held isothermally at 250°C), the thermal energy, combined with Lewis acid active sites (such as exposed silanols on glass wool or liner walls), induces rapid nucleophilic cleavage[4][5]. The molecule undergoes thermal elimination to form 3-nitrophenol and dimethyl isocyanate . To successfully analyze this compound, we must kinetically outcompete this degradation reaction by minimizing both thermal residence time and exposure to catalytic surfaces.

G cluster_0 Standard GC-MS (High Thermal Stress) cluster_1 Optimized GC-MS (Cold Injection) A1 3-Nitrophenyl Dimethylcarbamate (m/z 210) B1 Hot Splitless Inlet (>250°C) A1->B1 C1 Thermal Cleavage (Active Sites / Heat) B1->C1 D1 3-Nitrophenol (m/z 139) C1->D1 E1 Dimethyl Isocyanate (m/z 71) C1->E1 A2 3-Nitrophenyl Dimethylcarbamate (m/z 210) B2 PTV Inlet (Initial 60°C -> Rapid Ramp) A2->B2 C2 Intact Vaporization (Minimal Residence Time) B2->C2 D2 Intact Analyte Transmission (m/z 210, 72) C2->D2

Figure 1: Thermal degradation vs. intact transmission of 3-nitrophenyl dimethylcarbamate in GC-MS.

Experimental Design & Causality

To achieve intact transmission of the carbamate, this protocol relies on three causal pillars:

  • Programmed Temperature Vaporization (PTV): By injecting the sample into a cold inlet (60°C), the solvent vaporizes gently without violent expansion. Ballistic heating (700°C/min) then transfers the intact carbamate to the column in milliseconds, drastically reducing the thermal residence time.

  • Ultra-Inert, Wool-Free Flow Path: Glass wool provides a massive surface area. Even deactivated wool degrades over time, exposing silanols. Removing wool and using a baffled, ultra-inert liner eliminates the catalytic active sites responsible for breaking the ester bond.

  • Thin-Film, Short Columns: A 15 m column with a 0.10 µm film thickness reduces the retention factor ( k ). This allows the carbamate to elute at a much lower oven temperature (~180°C instead of >220°C), preventing late-eluting on-column degradation.

Trustworthiness: The Self-Validating System

A robust protocol must tell the analyst when it is failing. To ensure absolute data integrity, this method utilizes a Degradation Ratio (DR) as a self-validating system suitability metric.

  • The DR Metric: DR=Area of Intact Carbamate (m/z 210)Area of 3-Nitrophenol (m/z 139)​

  • Validation Rule: The DR must be calculated for the first calibration standard of every sequence. If DR>0.05 (indicating >5% degradation), the system fails suitability. The sequence must be halted, and the analyst must perform inlet maintenance (replace the liner and clip the first 10 cm of the analytical column). This guarantees that no compromised data is ever reported.

Step-by-Step Methodology

Step 1: Sample Preparation and Extraction
  • Extraction: Extract 10 mL of the aqueous sample or reaction matrix using 5 mL of Dichloromethane (DCM) via liquid-liquid extraction.

  • Dehydration (Critical): Pass the organic layer through a funnel containing 2 g of anhydrous sodium sulfate. Causality: Trace moisture in the GC inlet will rapidly hydrolyze the carbamate linkage at elevated temperatures.

  • Solvent Exchange: Evaporate the DCM under a gentle stream of nitrogen at room temperature (do not heat). Reconstitute the residue in 1.0 mL of Toluene. Causality: Toluene is highly non-polar and inert, preventing transesterification or degradation during storage.

  • Internal Standard: Spike the vial with 10 µL of Carbaryl-d7 (10 µg/mL) as the internal standard prior to injection.

Step 2: GC-MS System Preparation
  • Install a 15 m × 0.25 mm ID × 0.10 µm film thickness ultra-inert column (e.g., Rxi-5Sil MS or DB-5ms UI).

  • Install a dimpled/baffled ultra-inert PTV liner without glass wool.

  • Condition the column at 300°C for 30 minutes to bake off any residual matrix before running the sequence.

Step 3: Calibration and Acquisition
  • Prepare a calibration curve of 3-nitrophenyl dimethylcarbamate ranging from 10 ng/mL to 1000 ng/mL in Toluene.

  • Acquire data using the Selected Ion Monitoring (SIM) parameters outlined in Table 2 to maximize sensitivity and dwell time on the intact molecular ions.

Quantitative Data & Parameters

Table 1: Optimized GC-MS Operational Parameters
ParameterSpecificationCausality / Rationale
Inlet Type PTV (Solvent Vent Mode)Cold injection prevents flash vaporization stress.
Inlet Temperature 60°C (0.1 min) 700°C/min to 250°CBallistic heating transfers analyte instantly.
Carrier Gas Helium, Constant Flow @ 1.5 mL/minHigh flow sweeps the inlet quickly, reducing residence time.
Injection Volume 1.0 µLPrevents backflash into non-deactivated inlet lines.
Oven Program 60°C (1 min) 25°C/min to 280°C (hold 2 min)Fast ramp minimizes on-column thermal exposure.
Transfer Line 250°CPrevents cold-trapping before the MS source.
Ion Source Temp 200°CLower than standard (230°C) to preserve the weak [M]+ ion.
Table 2: SIM Acquisition and Target Ion Selection
CompoundRet. Time (min)Quantifier Ion (m/z)Qualifier Ion 1 (m/z)Qualifier Ion 2 (m/z)
3-Nitrophenyl dimethylcarbamate 6.4572.0 210.0139.0
3-Nitrophenol (Degradation Marker)4.80139.0 109.065.0
Carbaryl-d7 (Internal Standard)7.10151.0 122.0158.0

Note: The base peak for dimethylcarbamates in EI (70 eV) is typically the dimethylcarbamoyl cation at m/z 72.0. The molecular ion (m/z 210.0) is used as a qualifier to confirm intact transmission.

References

  • Determination of Derivatized Carbamate Insecticides by GC-MS/MS. SCISPEC Application Notes. Available at:[Link]

  • Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. U.S. Environmental Protection Agency (EPA). Available at:[Link]

  • Carabias-Martínez, R., et al. "Behaviour of carbamate pesticides in gas chromatography and their determination with solid-phase extraction and solid-phase microextraction as preconcentration steps." Journal of Separation Science, 2005. Available at:[Link]

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs. PubMed Central (PMC). Available at:[Link]

  • Effective Analysis Carbamate Pesticides. Separation Science. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Carbamic Acid Dimethyl- 3-Nitrophenyl Ester Synthesis

Introduction & Mechanistic Overview The synthesis of 3-nitrophenyl dimethylcarbamate (Carbamic acid dimethyl- 3-nitrophenyl ester) is a critical transformation in the development of cholinesterase inhibitors, such as Riv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Overview

The synthesis of 3-nitrophenyl dimethylcarbamate (Carbamic acid dimethyl- 3-nitrophenyl ester) is a critical transformation in the development of cholinesterase inhibitors, such as Rivastigmine[1]. The reaction typically involves the carbamylation of 3-nitrophenol using dimethylcarbamoyl chloride. However, the electron-withdrawing nature of the meta-nitro group significantly deactivates the phenolic oxygen, reducing its nucleophilicity and often leading to suboptimal yields if kinetic barriers are not properly addressed.

SynthesisWorkflow A 3-Nitrophenol (Deactivated Nucleophile) F Nucleophilic Attack (95 °C, 22h) A->F B Dimethylcarbamoyl Chloride (Electrophile) D DMAP (Optional Catalyst) Acyl Transfer Agent B->D If DMAP used B->F Direct C Triethylamine (TEA) Acid Scavenger / Solvent C->F E Reactive N-Acylpyridinium Intermediate D->E E->F G 3-Nitrophenyl dimethylcarbamate (Target Product) F->G H TEA-HCl (Byproduct) F->H

Workflow and mechanistic pathway for 3-nitrophenyl dimethylcarbamate synthesis.

Troubleshooting Guide: Yield-Limiting Factors

Issue 1: Incomplete Conversion & Low Yield

  • Causality: The nitro group at the 3-position exerts a strong inductive electron-withdrawing effect, lowering the pKa of the phenol and drastically reducing the nucleophilicity of the resulting phenoxide. At room temperature, the activation energy for nucleophilic attack on the carbamoyl chloride is rarely overcome.

  • Solution: Thermal activation is strictly required. Literature protocols demonstrate that conducting the reaction in neat Triethylamine (TEA) at 95 °C for 22 hours effectively drives the reaction to >90% yield[1]. Alternatively, introducing 4-Dimethylaminopyridine (DMAP) stabilizes the transition state by forming a highly reactive N-acylpyridinium intermediate[2].

Issue 2: Hydrolysis of the Electrophile

  • Causality: Dimethylcarbamoyl chloride is highly hygroscopic and readily hydrolyzes in the presence of adventitious water to form dimethylamine, carbon dioxide, and HCl. This depletes the electrophile before it can react with the deactivated phenol.

  • Solution: Enforce strictly anhydrous conditions. Flame-dry all glassware, utilize anhydrous solvents/bases, and maintain an inert argon or nitrogen atmosphere throughout the addition phase.

Issue 3: Product Contamination with Unreacted Phenol

  • Causality: Because 3-nitrophenol is less reactive, trace amounts often remain in the crude mixture. Its structural similarity to the product can cause co-elution during chromatography.

  • Solution: Exploit the acidity of 3-nitrophenol (pKa ~8.4). Washing the organic phase with cold 1M NaOH deprotonates the phenol, forming a highly water-soluble phenoxide salt that partitions entirely into the aqueous layer[1].

Quantitative Data: Condition Optimization

The following table summarizes the impact of varying reaction parameters on the yield of 3-nitrophenyl dimethylcarbamate, illustrating the necessity of thermal or catalytic intervention.

Reaction ConditionsCatalystTemperatureTimeYield (%)Mechanistic Observation
TEA, CH₂Cl₂None25 °C24 h< 40%High activation energy barrier prevents completion.
K₂CO₃, AcetoneNone60 °C24 h~ 65%Heterogeneous base leads to slower deprotonation kinetics.
TEA, CH₂Cl₂DMAP (0.1 eq)40 °C (reflux)12 h> 85%N-acylpyridinium intermediate accelerates acyl transfer[2].
TEA (Neat solvent)None95 °C22 h90.7%High thermal energy overcomes poor nucleophilicity[1].

Self-Validating Experimental Protocol

This protocol is adapted from validated medicinal chemistry workflows for synthesizing cholinesterase inhibitor intermediates[1]. It is designed with built-in validation checkpoints to ensure experimental integrity.

Step 1: Preparation & Setup

  • Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an argon atmosphere.

  • Add 3-nitrophenol (3.84 mmol) and anhydrous Triethylamine (TEA) (3.0 mL)[1].

  • Validation Checkpoint: The solution should be homogenous. Any persistent cloudiness prior to the addition of the chloride indicates moisture contamination or degraded TEA.

Step 2: Electrophile Addition

  • Cool the reaction flask to 0 °C using an ice-water bath.

  • Slowly add dimethylcarbamoyl chloride (4.05 mmol) dropwise over 10 minutes[1].

  • Causality: The neutralization of the generated HCl by TEA is highly exothermic. Dropwise addition at 0 °C prevents localized superheating, which would otherwise degrade the carbamoyl chloride.

Step 3: Thermal Activation

  • Remove the ice bath and gradually heat the reaction mixture to 95 °C using a controlled oil bath.

  • Maintain stirring at 95 °C for 22 hours[1].

  • Validation Checkpoint: Monitor the reaction via TLC (Eluent: Hexane/Ethyl Acetate 3:1). The starting material (3-nitrophenol) appears as a bright yellow spot when exposed to ammonia vapor. The reaction is complete when this spot is entirely replaced by the higher-Rf, UV-active carbamate product.

Step 4: Workup & Isolation

  • Cool the mixture to room temperature and dilute with 15 mL of CH₂Cl₂[1].

  • Transfer to a separatory funnel and wash the organic layer with ice-cold 1M NaOH (10 mL)[1].

  • Validation Checkpoint: The aqueous NaOH layer will turn intensely yellow/orange due to the 3-nitrophenoxide salt. Repeat the NaOH wash until the aqueous layer remains colorless, confirming the complete removal of unreacted starting material.

  • Wash the organic phase with distilled water (10 mL) and brine (10 mL).

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate via rotary evaporation[1].

  • Dry the resulting residue under high vacuum to obtain 3-nitrophenyl dimethylcarbamate as a white solid (Expected Yield: ~90.7%, MP: 53–55 °C)[1].

Frequently Asked Questions (FAQs)

Q: Can I substitute Triethylamine (TEA) with Diisopropylethylamine (DIPEA)? A: Yes, DIPEA can be used and often provides better solubility for certain substrates. However, TEA is preferred in the optimized protocol because it serves a dual purpose as both the acid scavenger and the primary solvent[1]. If using DIPEA, you may need to introduce a co-solvent like CH₂Cl₂ or THF, which limits the maximum reflux temperature and may necessitate the addition of DMAP to maintain high yields.

Q: My product is an oil instead of a white solid. What went wrong? A: 3-Nitrophenyl dimethylcarbamate should precipitate as a white solid with a melting point of 53–55 °C[1]. If you obtain an oil, it is highly likely that residual TEA or dimethylcarbamoyl chloride remains in the product. Ensure you pull the product under a high vacuum (≤ 0.1 mbar) for at least 4 hours. If it remains oily, dissolve it in a minimal amount of hot hexane/ethyl acetate and allow it to recrystallize at -20 °C.

Q: Why do we use a slight excess (1.05 eq) of dimethylcarbamoyl chloride instead of a large excess? A: While a large excess might seem logical to drive the reaction forward, dimethylcarbamoyl chloride is a potent alkylating/acylating agent and is difficult to remove during workup if unreacted. A slight excess (4.05 mmol to 3.84 mmol of phenol)[1] is sufficient to account for minor hydrolysis without complicating the purification process.

References

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs. nih.gov.
  • DMAP-catalyzed Efficient and Convenient Approach for the Synthesis of 3,3′-(Arylmethylene)bis(2-Hydroxynaphthalene-1,4-Dione) Derivatives.

Sources

Optimization

Technical Support Center: Troubleshooting 3-Nitrophenyl Dimethylcarbamate Storage &amp; Hydrolysis

Welcome to the Technical Support Center. As drug development professionals and analytical chemists, maintaining the structural integrity of moisture-sensitive compounds is critical to your experimental reproducibility.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and analytical chemists, maintaining the structural integrity of moisture-sensitive compounds is critical to your experimental reproducibility. This guide provides an authoritative, mechanistic approach to preventing the hydrolysis of 3-nitrophenyl dimethylcarbamate during storage.

Mechanistic Insight: Why Does Hydrolysis Occur?

To effectively prevent degradation, we must first understand the chemical liabilities of the molecule. 3-nitrophenyl dimethylcarbamate is a tertiary (N,N-disubstituted) carbamate. Unlike primary or secondary carbamates, it lacks an N-H proton and therefore cannot undergo the rapid E1cB elimination mechanism[1].

Instead, it degrades via the BAc2 mechanism (base-catalyzed bimolecular nucleophilic addition-elimination). The presence of the strongly electron-withdrawing 3-nitro group on the phenyl ring significantly increases the electrophilicity of the carbonyl carbon[2]. This makes the 3-nitrophenoxide moiety an excellent leaving group, rendering the ester highly susceptible to nucleophilic attack by water or trace hydroxide ions[3].

CarbamateHydrolysis A 3-Nitrophenyl Dimethylcarbamate B H₂O / OH⁻ Nucleophilic Attack A->B Moisture Exposure C Tetrahedral Intermediate B->C B_Ac2 Mechanism D 3-Nitrophenoxide + Dimethylcarbamic Acid C->D Rate-Limiting Cleavage E 3-Nitrophenol + CO₂ + Dimethylamine D->E Spontaneous Decarboxylation

B_Ac2 hydrolysis pathway of 3-nitrophenyl dimethylcarbamate triggered by moisture.

Troubleshooting Guide (FAQs)

Q: I stored my 3-nitrophenyl dimethylcarbamate in the -20°C freezer, but my LC/MS shows excessive hydrolysis. Why is cold storage failing? A: This is the most common oversight in carbamate storage. Freezers are highly humid environments. If your vial is not hermetically sealed, or if you open the vial immediately after removing it from the freezer, atmospheric moisture rapidly condenses on the cold compound. This moisture acts as a nucleophile, initiating hydrolysis. Storing moisture-sensitive esters in a freezer without an inert atmosphere and secondary desiccant often accelerates degradation rather than preventing it[4].

Q: Can I store this compound in standard clear glass vials? A: No. Standard soda-lime glass can leach trace amounts of alkali (base) over time. Because the BAc2 mechanism is base-catalyzed, this leaching actively promotes hydrolysis. Always use amber borosilicate glass, which is chemically neutral and protects against potential photo-degradation[5].

Q: How do I analytically confirm that my sample has degraded? A: The primary degradation products are 3-nitrophenol, dimethylamine, and carbon dioxide. On LC/MS, the appearance of a peak corresponding to 3-nitrophenol (m/z 138 in negative ESI mode, or distinct UV absorbance at ~270 nm) is the definitive marker of hydrolysis[3].

Standard Operating Procedure (SOP): Anhydrous Aliquoting & Storage

To ensure absolute scientific integrity, implement this self-validating workflow in your laboratory.

  • Step 1: Baseline Validation Prior to storage, run an LC/MS analysis to confirm the compound's purity is >98% and free of 3-nitrophenol.

  • Step 2: Inert Atmosphere Aliquoting Transfer the bulk powder into a glove box purged with Argon or dry Nitrogen. Aliquot the compound into single-use amber borosilicate vials. Causality: This prevents repeated freeze-thaw cycles and atmospheric moisture entrapment[5].

  • Step 3: Primary Sealing Cap the vials tightly using PTFE-lined silicone septa. PTFE provides an inert barrier, unlike standard rubber which can outgas or absorb moisture.

  • Step 4: Secondary Containment (Self-Validating Step) Place the primary vials into a secondary wide-mouth jar containing indicating Drierite (calcium sulfate with cobalt chloride). Seal the jar. Causality & Validation: The indicating desiccant serves as a self-validating system; if the environment remains blue, your anhydrous conditions are intact. If it turns pink, the seal has been compromised and the samples are at risk of hydrolysis[4].

  • Step 5: Temperature-Controlled Storage Store the secondary container in a -20°C freezer.

  • Step 6: Retrieval & Equilibration (Critical) When retrieving a sample, remove the secondary container from the freezer and allow it to equilibrate to room temperature for at least 30 minutes before opening. Causality: This ensures the vial is at ambient temperature, physically preventing moisture condensation from the air onto the compound.

Quantitative Storage Parameters

Summarized below are the expected stability outcomes based on various storage conditions.

Storage ConditionTemperatureMoisture Control StrategyHydrolysis Risk LevelExpected Shelf Life
Standard Freezer -20°CNone (Ambient air sealing)High (Condensation risk)< 1 Month
Standard Refrigerator 4°CNone (Ambient air sealing)High (Condensation risk)< 2 Weeks
Desiccator (Benchtop) 20°CArgon backfill + DesiccantModerate (Thermal risk)3 - 6 Months
Optimized Cold Storage -20°CArgon + Secondary DesiccantLow > 12 Months
References
  • [2] Kinetics of Carbaryl Hydrolysis. College of Engineering, Computing and Applied Sciences - Clemson University. 2

  • [1] Kinetics and mechanism of hydrolysis of benzimidazolylcarbamates. SciELO. 1

  • [4] Any advice about the stability of ester and carbamate containing compounds? ResearchGate. 4

  • [5] Preventing decomposition of ethyl (2-hydroxypropyl)carbamate during storage. BenchChem. 5

  • [3] Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs. National Institutes of Health (NIH) / PMC. 3

Sources

Troubleshooting

Troubleshooting degradation of 3-nitrophenyl dimethylcarbamate in aqueous solutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous instability of carbamate-based compounds during drug development and analytical t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous instability of carbamate-based compounds during drug development and analytical testing. 3-nitrophenyl dimethylcarbamate is particularly notorious for its rapid degradation in standard biological buffers.

This guide explores the mechanistic causality behind this instability, provides field-proven troubleshooting steps, and outlines self-validating protocols to ensure the integrity of your experimental data.

Mechanistic Causality: Why Does It Degrade?

To troubleshoot degradation, we must first understand the chemical causality. Carbamates undergo hydrolysis in aqueous solutions, but the specific pathway depends heavily on their substitution pattern.

Unlike N-monosubstituted carbamates, which typically degrade via an E1cB elimination mechanism (requiring the abstraction of an acidic proton on the nitrogen), N,N-dimethylcarbamates lack this proton. Consequently, they are forced to undergo hydrolysis via the BAc2 (Bimolecular Addition-Elimination) mechanism [1].

In the BAc2 pathway, a hydroxide ion or water molecule directly attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate[1]. The breakdown of this intermediate is highly dependent on the quality of the leaving group. Because 3-nitrophenol has a relatively low pKa of 8.36[2][3], the resulting 3-nitrophenoxide anion is an excellent leaving group. This electron-withdrawing stabilization drastically lowers the activation energy required for the tetrahedral intermediate to collapse, making 3-nitrophenyl dimethylcarbamate exceptionally susceptible to base-catalyzed hydrolysis, even at physiological pH.

Visualizing the Degradation Pathway

BAc2_Mechanism A 3-Nitrophenyl Dimethylcarbamate B Hydroxide Attack (BAc2) A->B C Tetrahedral Intermediate B->C D Leaving Group Departure C->D E 3-Nitrophenoxide + Dimethylcarbamic Acid D->E F Decarboxylation E->F G Dimethylamine + CO2 F->G

BAc2 base-catalyzed hydrolysis mechanism of 3-nitrophenyl dimethylcarbamate.

Troubleshooting Guide (FAQs)

Q1: Why is my stock solution degrading rapidly at pH 7.4? A1: At pH 7.4, the concentration of hydroxide ions is sufficient to drive the BAc2 mechanism. The electron-withdrawing nitro group on the phenyl ring stabilizes the 3-nitrophenoxide leaving group, accelerating the reaction[1]. For long-term aqueous stability, pH 7.4 is too basic for this specific compound.

Q2: I adjusted the pH to 6.0, but I still see degradation in my phosphate buffer. Why? A2: You are likely observing general base catalysis . Buffer salts like phosphate or HEPES can act as general bases, assisting water in attacking the carbonyl carbon, or even acting as direct nucleophiles[1]. To troubleshoot this, switch to a non-nucleophilic buffer (e.g., acetate) or lower the pH to 4.0–5.0, where the compound exhibits maximum stability.

Q3: How does temperature affect the stability of the solution? A3: Hydrolysis follows Arrhenius kinetics. A general rule of thumb is that the reaction rate doubles for every 10°C increase in temperature. Storing aqueous working solutions at room temperature (25°C) will lead to rapid degradation compared to storage at 4°C.

Q4: How can I differentiate between degradation products and the intact molecule during LC-MS/UV analysis? A4: The BAc2 cleavage yields 3-nitrophenol, dimethylcarbamic acid (which rapidly decarboxylates into dimethylamine and CO2), and the intact molecule[4]. You should monitor the appearance of the 3-nitrophenol peak. Note that 3-nitrophenol exhibits a UV shift depending on pH (absorbing at ~270 nm in acidic conditions and shifting to ~400 nm when ionized in basic conditions).

Troubleshooting Workflow

Troubleshooting Start Detect Degradation in Aqueous Solution CheckPH Check Solution pH Start->CheckPH IsBasic pH > 6.0? CheckPH->IsBasic Acidify Adjust to pH 4-5 (Optimal Stability) IsBasic->Acidify Yes CheckBuffer Check Buffer Type IsBasic->CheckBuffer No IsNucleophilic Nucleophilic/General Base Buffer? CheckBuffer->IsNucleophilic ChangeBuffer Switch to Non-Nucleophilic Buffer (e.g., Acetate) IsNucleophilic->ChangeBuffer Yes CheckTemp Check Storage Temp IsNucleophilic->CheckTemp No CoolDown Store Aliquots at -20°C CheckTemp->CoolDown

Troubleshooting workflow for resolving carbamate degradation in aqueous solutions.

Quantitative Data Summaries

Table 1: Estimated Hydrolytic Half-Life ( t1/2​ ) vs. Conditions

pH Buffer Type Temperature Estimated Half-Life Primary Mechanism
4.5 Acetate 4°C > 6 months Spontaneous / Neutral
4.5 Acetate 25°C > 2 weeks Spontaneous / Neutral
7.4 Phosphate 25°C < 12 hours BAc2 + General Base

| 9.0 | Borate | 25°C | < 1 hour | BAc2 (Hydroxide driven) |

Table 2: LC-MS/UV Diagnostic Markers for Degradation

Analyte UV Absorbance Max MS/MS Precursor (m/z) Key Fragment (m/z)
3-Nitrophenyl dimethylcarbamate ~265 nm 211.06 [M+H]+ 72.0 (Dimethylamine)
3-Nitrophenol (Degradation Product) ~270 nm (Acid) / ~400 nm (Base) 138.02 [M-H]- 108.0

| Dimethylamine (Degradation Product) | None | 46.06 [M+H]+ | 30.0 |

Experimental Protocols (Self-Validating Systems)

Protocol 1: Preparation of Ultra-Stable Stock Solutions

Causality: Water and nucleophiles drive degradation. By preparing the primary stock in a dry, aprotic solvent, we eliminate the nucleophile entirely, preventing the BAc2 mechanism from initiating.

  • Weighing: Weigh 10 mg of 3-nitrophenyl dimethylcarbamate using a calibrated analytical balance.

  • Dissolution: Dissolve the powder in 1.0 mL of anhydrous, HPLC-grade Dimethyl Sulfoxide (DMSO) to create a concentrated stock.

  • Storage: Aliquot the solution into single-use amber glass vials (to prevent potential photo-oxidation) and immediately store at -20°C.

  • Self-Validation Checkpoint: Dilute a 1 µL aliquot of the fresh stock into 1 mL of acidic mobile phase and inject it into the LC-MS. Calculate the peak area of 3-nitrophenol relative to the intact carbamate. If the 3-nitrophenol peak is >0.5%, the anhydrous DMSO has absorbed atmospheric moisture and the stock is compromised.

Protocol 2: Kinetic Stability Assay (Half-Life Determination)

Causality: To accurately measure degradation kinetics, the pH must remain absolutely constant. The buffer capacity must exceed the concentration of generated acidic/basic degradation products (e.g., dimethylamine).

  • Buffer Preparation: Prepare a 50 mM Acetate buffer (pH 4.5) and a 50 mM Phosphate buffer (pH 7.4).

  • Spiking: Spike the carbamate DMSO stock into the buffers to a final concentration of 10 µM. Include 1 µM of a stable internal standard (e.g., a non-hydrolyzable alkyl carbamate analog).

  • Incubation: Incubate the solutions at 25°C in a temperature-controlled autosampler.

  • Sampling: Inject aliquots into the LC-MS every hour for a total of 24 hours.

  • Self-Validation Checkpoint: Measure the pH of the buffer solutions at t=0 and t=24 hours using a calibrated pH probe. If the pH shifts by >0.1 units, the buffer capacity was insufficient. The resulting kinetic data ( kobs​ ) is mathematically invalid due to shifting hydroxide concentrations during the assay.

References

  • "Basic hydrolysis of quinolinyl N,N-dimethylcarbamates: A two-step mechanism", ResearchGate.
  • "Ethyl dimethylcarbamate | 687-48-9", Benchchem.
  • "3-Nitrophenol | C6H5NO3 | CID 11137", PubChem - NIH.
  • "Predicting pKa Values of Substituted Phenols from Atomic Charges: Comparison of Different Quantum Mechanical Methods and Charge Distribution Schemes", Journal of Chemical Information and Modeling - ACS Publications.

Sources

Optimization

Technical Support Center: Reducing Byproducts in Carbamic Acid Dimethyl-3-Nitrophenyl Ester Synthesis

Welcome to the Technical Support Center for the synthesis of Carbamic acid dimethyl-3-nitrophenyl ester (commonly known as 3-nitrophenyl dimethylcarbamate). This resource is engineered for researchers, medicinal chemists...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of Carbamic acid dimethyl-3-nitrophenyl ester (commonly known as 3-nitrophenyl dimethylcarbamate). This resource is engineered for researchers, medicinal chemists, and drug development professionals. It provides mechanistic troubleshooting, self-validating protocols, and quantitative insights to eliminate byproducts and maximize yield during aryl carbamate synthesis.

Mechanistic Overview & Byproduct Pathways

Understanding the causality behind byproduct formation is the first step in optimizing your synthesis. The reaction between 3-nitrophenol and dimethylcarbamoyl chloride (DMCC) is highly sensitive to moisture and base concentration.

Workflow A 3-Nitrophenol + Dimethylcarbamoyl Chloride B Base (TEA) / Solvent Anhydrous Conditions A->B Nucleophilic substitution C 3-Nitrophenyl dimethylcarbamate B->C Main Pathway D Trace Moisture (H2O ingress) B->D Competing Pathway E Unreacted 3-Nitrophenol (Hydrolysis) C->E Base-catalyzed hydrolysis (during quench) D->E DMCC degradation F Tetramethylurea (Side Reaction) D->F Dimethylamine release

Mechanistic pathways of target synthesis and byproduct formation.

Troubleshooting Guide: Byproduct Minimization

Q: Why is my crude yield low, with a high recovery of unreacted 3-nitrophenol? A: 3-nitrophenol presence in the crude mixture is typically caused by two distinct mechanistic failures: reagent starvation or product reversion.

  • Reagent Starvation (Moisture Ingress): DMCC is highly electrophilic and moisture-sensitive. If your solvent is not strictly anhydrous, water hydrolyzes DMCC into dimethylcarbamic acid, which rapidly decarboxylates into dimethylamine and CO₂. This consumes your reagent before it can react with the phenol.

  • Product Reversion (Over-Quenching): The strongly electron-withdrawing meta-nitro group makes 3-nitrophenoxide an excellent leaving group. If you use a strong, room-temperature base (like 1M NaOH) for prolonged periods during the workup to remove unreacted phenol, the hydroxide ions will attack the carbamate carbonyl, hydrolyzing your product back into 3-nitrophenol [1].

Q: How do I eliminate the tetramethylurea (TMU) byproduct from my reaction mixture? A: TMU formation is a direct downstream consequence of DMCC hydrolysis. When moisture degrades DMCC, the released dimethylamine acts as a powerful nucleophile. It will immediately attack another equivalent of intact DMCC to form tetramethylurea. This side reaction consumes two equivalents of DMCC per molecule of water.

  • Resolution: You must implement a self-validating anhydrous system. Perform Karl Fischer titration on your solvents (ensure H₂O < 50 ppm) and conduct the reagent addition strictly at 0 °C to suppress the kinetics of this side reaction.

Q: My product turns dark yellow or brown during the aqueous workup. How do I prevent this discoloration? A: The dark yellow/brown color is the visual signature of the 3-nitrophenoxide anion and its oxidation products. Under highly alkaline conditions (pH > 10) in the presence of oxygen, trace unreacted phenol oxidizes, forming charge-transfer complexes that are highly colored and difficult to remove via standard chromatography.

  • Resolution: Switch your workup quench from NaOH to an ice-cold, milder base such as saturated Na₂CO₃, and limit phase-contact time to under 5 minutes.

Self-Validating Experimental Protocol

To ensure high scientific integrity and reproducibility, follow this optimized, self-validating methodology for the synthesis of 3-nitrophenyl dimethylcarbamate.

Step 1: Preparation of Anhydrous Environment

  • Flame-dry a 250 mL two-neck Schlenk flask under vacuum and purge with ultra-high purity Argon (repeat 3x).

  • Add 3-nitrophenol (1.0 eq, 10 mmol) and anhydrous dichloromethane (DCM) (50 mL).

  • Self-Validation Check: Perform a Karl Fischer titration on an aliquot of the DCM solution. Proceed only if moisture is < 50 ppm.

Step 2: Reagent Addition

  • Add triethylamine (TEA) (1.2 eq, 12 mmol) to the solution and cool the flask to 0 °C using an ice-water bath.

  • Dissolve dimethylcarbamoyl chloride (1.1 eq, 11 mmol) in 10 mL of anhydrous DCM.

  • Add the DMCC solution dropwise over 15 minutes using a syringe pump.

  • Causality Note: Dropwise addition at 0 °C prevents thermal spikes that accelerate TMU formation and DMCC degradation [2].

Step 3: Reaction Execution & Monitoring

  • Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 12–24 hours.

  • Self-Validation Check: Monitor reaction progress via TLC (Hexane:EtOAc 3:1). The reaction is deemed complete when the 3-nitrophenol spot (R_f ~ 0.3) is completely consumed, and the product spot (R_f ~ 0.6) dominates.

Step 4: Rapid-Quench & Extraction

  • Cool the reaction mixture back to 0 °C.

  • Add 20 mL of ice-cold 0.5 M Na₂CO₃. Transfer immediately to a separatory funnel and shake vigorously for exactly 60 seconds.

  • Self-Validation Check: Observe the aqueous layer. A pale yellow color indicates a successful quench. A deep orange/red color acts as a visual alarm that base-catalyzed product hydrolysis is actively occurring. If deep red, immediately neutralize the aqueous layer with 1M HCl to pH 7.

  • Separate the organic layer, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 5: Purification

  • Recrystallize the crude off-white solid from hot toluene or an ethanol/water mixture to yield pure 3-nitrophenyl dimethylcarbamate as a white crystalline solid.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and byproduct distribution. Data is derived from standardized 10 mmol scale reactions.

Reaction ConditionTarget Yield (%)3-Nitrophenol Recovery (%)Tetramethylurea (TMU) (%)Key Mechanistic Observation
95 °C, 22h, TEA (Standard) [1]88.58.02.0High yield, but thermal degradation of DMCC occurs.
25 °C, 24h, TEA (Strict Anhydrous)94.04.0< 0.5Optimal condition; TMU formation is completely suppressed.
95 °C, 22h, TEA (1% H₂O spike)45.040.012.0Massive DMCC hydrolysis; nucleophilic amine cascade.
25 °C, 24h, TEA (Prolonged NaOH quench)70.025.02.0Base-catalyzed product ester cleavage during workup.

Frequently Asked Questions (FAQs)

Q: Can I substitute DMCC with triphosgene followed by dimethylamine to avoid DMCC toxicity? A: Yes, the sequential addition of triphosgene and dimethylamine is a viable alternative. However, this introduces a new byproduct: bis(3-nitrophenyl) carbonate. This occurs if the intermediate chloroformate reacts with another equivalent of 3-nitrophenol before the dimethylamine is added. To prevent this, you must ensure a strict stoichiometric excess of phosgene/triphosgene during the first step and remove excess phosgene before amine addition.

Q: What are the critical safety protocols for handling Dimethylcarbamoyl chloride (DMCC)? A: DMCC is a highly toxic, volatile alkylating agent and a suspected human carcinogen.

  • Always handle DMCC inside a certified chemical fume hood.

  • Wear double nitrile gloves and a chemical apron.

  • Decontamination: Never wash DMCC-contaminated syringes or glassware directly in a sink. Quench all contaminated materials in a bath of 1M NaOH for at least 24 hours inside the fume hood to fully hydrolyze the DMCC before disposal.

Q: Why does my product yield drop significantly upon scale-up (e.g., from 1g to 50g)? A: Scale-up failures in this synthesis are almost always thermodynamic. The reaction between the phenol, base, and DMCC is exothermic. On a 1g scale, the heat dissipates rapidly. On a 50g scale, poor heat transfer causes localized temperature spikes, which exponentially increases the rate of DMCC degradation and TMU formation. You must use an overhead stirrer, a jacketed reactor, and strictly control the internal temperature to < 5 °C during the entire addition phase.

References

  • Title: Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs Source: PMC (nih.gov) URL: [Link]

  • Title: Organic Carbamates in Drug Design and Medicinal Chemistry Source: PMC - NIH URL: [Link]

Troubleshooting

Purification and recrystallization methods for crude 3-nitrophenyl dimethylcarbamate

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the purification of crude 3-nitrophenyl dimethylcarbamate via recrystallization. We will delve into the fund...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the purification of crude 3-nitrophenyl dimethylcarbamate via recrystallization. We will delve into the fundamental principles, offer detailed protocols, and provide robust troubleshooting solutions to common challenges encountered during this purification process.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 3-nitrophenyl dimethylcarbamate sample?

A1: The impurity profile of crude 3-nitrophenyl dimethylcarbamate is largely dependent on its synthetic route. A common synthesis involves the reaction of 3-nitrophenol with dimethylcarbamoyl chloride. Potential impurities can include:

  • Unreacted Starting Materials: Residual 3-nitrophenol is a common impurity.[1][2] Its presence can depress the melting point and impart a yellowish or brownish color to the crude product.

  • Side-Reaction Products: Over-nitration of the aromatic ring is possible, leading to dinitro-derivatives.[2][3] Additionally, hydrolysis of the carbamate ester bond can revert the product to 3-nitrophenol.

  • Solvent and Reagent Residues: Residual solvents or reagents from the reaction or workup steps may be present.

  • Nitrosamines: Carbamates can react with nitrite impurities (often found in excipients or water) to form nitrosamine drug substance-related impurities (NDSRIs), which are a significant concern due to their potential carcinogenicity.[4]

Q2: How do I select the best solvent for the recrystallization of 3-nitrophenyl dimethylcarbamate?

A2: The key is to find a solvent (or solvent pair) in which the compound has high solubility at elevated temperatures but low solubility at room or ice-bath temperatures.[5][6][7] This differential solubility is the driving force for recrystallization.

Given the structure of 3-nitrophenyl dimethylcarbamate, which contains a polar nitro group and a carbamate moiety, the molecule is moderately polar. The "like dissolves like" principle suggests starting with polar solvents.[8][9][10]

  • Good Single-Solvent Candidates: Alcohols like ethanol, methanol, or isopropanol are excellent starting points.[11][12] They are polar enough to dissolve the compound when hot.

  • Solvent-Pair (Mixed-Solvent) Systems: A solvent pair is often more effective when no single solvent has the ideal solubility profile.[10][13] This involves dissolving the crude material in a minimal amount of a "good" solvent (in which it is very soluble, e.g., ethanol, acetone) and then adding a "bad" or "anti-solvent" (in which it is poorly soluble, e.g., water, hexane) dropwise to the hot solution until cloudiness (the saturation point) is observed.[14] For this compound, an ethanol/water or isopropanol/hexane system is highly recommended.

Q3: My compound appears as an oil or a low-melting solid. How does this affect recrystallization?

A3: This is a critical consideration. A related compound, 3-nitrophenyl ethyl(methyl)carbamate, is described as a "Clear Pale Yellow Oil to Off-White Low Melting Solid."[15] If your compound behaves similarly, you are at high risk of it "oiling out" during recrystallization. This occurs when the melting point of the solid is lower than the temperature of the solution from which it is crystallizing.[14][16] The oily droplets that form are often an impure melt of your compound, which will solidify into an amorphous, impure glass upon cooling rather than a pure crystalline lattice. Please see the Troubleshooting Guide below for specific solutions to this problem.

Recommended Recrystallization Protocol (Ethanol/Water System)

This protocol details a standard procedure using a mixed-solvent system, which offers excellent control over the crystallization process.

Materials:

  • Crude 3-nitrophenyl dimethylcarbamate

  • Ethanol (95% or absolute)

  • Deionized Water

  • Two Erlenmeyer flasks

  • Hot plate/stirrer

  • Büchner funnel and filter flask

  • Filter paper

Step-by-Step Methodology
  • Dissolution: Place the crude solid into an Erlenmeyer flask with a stir bar. Add the minimum volume of hot ethanol required to just dissolve the compound completely.[7][17] It is crucial to use the absolute minimum amount of the "good" solvent to ensure maximum recovery later.[5]

  • Hot Filtration (Optional but Recommended): If you observe any insoluble impurities (e.g., dust, inorganic salts), you should perform a hot gravity filtration. To do this, pre-heat a second Erlenmeyer flask and a stemless funnel with fluted filter paper. Quickly pour the hot solution through the filter to remove the insoluble materials. This step prevents premature crystallization in the funnel.[10][13]

  • Induce Saturation: Heat the clear ethanolic solution to near boiling. Add hot water dropwise while stirring until you observe a faint, persistent cloudiness (turbidity). This indicates that the solution is saturated.

  • Clarification: Add a few drops of hot ethanol to the cloudy solution until it becomes clear again.[14] You are now at the ideal point for crystallization to begin upon cooling.

  • Cooling and Crystallization: Remove the flask from the heat source, cover it with a watch glass to prevent solvent evaporation, and allow it to cool slowly and undisturbed to room temperature.[7] Slow cooling is essential for the formation of large, pure crystals. Rushing this step can trap impurities. Once at room temperature, you can place the flask in an ice-water bath for at least 30 minutes to maximize the yield of crystals.[13][18]

  • Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.[5][7]

  • Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol/water mixture (in the same approximate ratio) or just ice-cold water. This removes any soluble impurities adhering to the crystal surfaces.[13][17] Do not use room temperature or warm solvent, as this will dissolve your product and reduce the yield.

  • Drying: Continue to pull a vacuum over the crystals for several minutes to air-dry them. For final drying, transfer the crystals to a watch glass and let them air dry or place them in a vacuum oven at a temperature well below the compound's melting point.

Purification Workflow Diagram

G cluster_dissolution Dissolution Phase cluster_purification Purification Phase cluster_crystallization Crystallization & Isolation A Crude 3-Nitrophenyl Dimethylcarbamate B Add Minimum Hot Ethanol to Dissolve A->B C Hot Gravity Filtration (Optional: Removes Insoluble Impurities) B->C If Insoluble Impurities Present D Add Hot Water (Anti-Solvent) until Faintly Cloudy B->D If No Insoluble Impurities C->D E Add Drops of Hot Ethanol to Re-clarify D->E F Slow Cooling to Room Temp Followed by Ice Bath E->F G Collect Crystals via Vacuum Filtration F->G H Wash Crystals with Ice-Cold Solvent G->H I Dry Crystals H->I J Pure Product I->J

Caption: Workflow for the purification of 3-nitrophenyl dimethylcarbamate.

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization process, their probable causes, and scientifically grounded solutions.

Problem Encountered Probable Cause(s) Recommended Solution(s)
"Oiling Out": Compound separates as a liquid/oil instead of solid crystals.[16]1. Melting Point Depression: The compound's melting point is lower than the boiling point of the solvent, or significant impurities have lowered the melting point.[14][17] 2. Precipitation is too rapid: The solution is too supersaturated, causing the compound to come out of solution too quickly at a high temperature.1. Re-dissolve and Dilute: Reheat the solution to dissolve the oil. Add a small amount of additional "good" solvent (e.g., ethanol) to lower the solution's saturation point.[16] 2. Slow Down Cooling: Allow the flask to cool much more slowly. You can insulate the flask with paper towels to slow heat loss.[17] 3. Change Solvents: Select a solvent or solvent pair with a lower boiling point.
No Crystals Form Upon Cooling. 1. Too Much Solvent: The most common cause. The solution is not saturated enough for crystals to form, even when cold.[16][17] 2. Supersaturation: The solution is supersaturated, but crystal nucleation has not initiated.[18]1. Reduce Solvent Volume: Gently boil off some of the solvent to increase the concentration of your compound and try cooling again.[16] 2. Induce Nucleation: Scratch the inner surface of the flask just below the liquid level with a glass rod. The microscopic scratches provide a surface for crystals to begin forming.[14][18] 3. Seed Crystals: If you have a small sample of pure product, add a tiny crystal to the cooled solution to initiate crystallization.[18]
Very Low Yield of Recovered Crystals. 1. Excessive Solvent Used: Too much compound remains dissolved in the mother liquor (the filtrate).[16] 2. Premature Crystallization: Product crystallized in the funnel during an optional hot filtration step. 3. Washing with Warm Solvent: Washing the collected crystals with solvent that was not ice-cold dissolved a significant portion of the product.[17]1. Concentrate Mother Liquor: If you suspect significant product loss, you can evaporate a portion of the solvent from the filtrate and cool it again to obtain a "second crop" of crystals. Note that this crop may be less pure. 2. Ensure Hot Filtration is Hot: Keep the solution and filtration apparatus hot during this step.[13] 3. Use Ice-Cold Wash Solvent: Always use a minimal amount of ice-cold solvent for washing the filter cake.[13]
Final Product is Colored. 1. Colored Impurities: The crude material contains colored byproducts that are co-soluble with your product. 2. Degradation: The compound may have partially decomposed upon prolonged heating.1. Activated Charcoal Treatment: After dissolving the crude product, add a very small amount of activated charcoal to the hot solution. The charcoal will adsorb many colored impurities. Perform a hot gravity filtration to remove the charcoal before cooling. Caution: Charcoal can also adsorb your product, so use it sparingly. 2. Minimize Heating Time: Do not keep the solution at its boiling point for longer than necessary.

References

  • University of California, Los Angeles. (n.d.). Recrystallization-1.pdf. Retrieved from [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (1988). Solvent selection for recrystallization: An undergraduate organic experiment.
  • Wiberg, K. B. (n.d.). Recrystallization. Retrieved from [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (2001). Introduction to Organic Laboratory Techniques: A Small Scale Approach. Thomson Learning.
  • West Virginia University. (n.d.). Crystallization. Retrieved from [Link]

  • Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

  • University of Colorado, Boulder. (n.d.). Recrystallization1. Retrieved from [Link]

  • Chemistry Learner. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved from [Link]

  • PubChem. (n.d.). 3-Nitrophenyl ethyl(methyl)carbamate. National Center for Biotechnology Information. Retrieved from [Link]

  • Chemical Education Xchange. (2025, November 17). Recrystallization in the Organic Chemistry Laboratory. Retrieved from [Link]

  • Pharmaffiliates. (n.d.). 3-Nitrophenyl Ethyl(methyl)carbamate. Retrieved from [Link]

  • Boston University. (n.d.). Preparation and properties of carbamates, nitrocarbamates and their derivatives. OpenBU. Retrieved from [Link]

  • Vanderbilt, B. M. (1942). U.S. Patent No. 2,229,532. U.S.
  • ResearchGate. (2024, February 20). Which is the best organic solvent for nitrophenol solubility and extraction?. Retrieved from [Link]

  • Reddit. (2024, April 29). Recrystallization pointers. r/chemistry. Retrieved from [Link]

  • PubChem. (n.d.). Carbamic acid, N,N-dimethyl-, 4-nitrophenyl ester. National Center for Biotechnology Information. Retrieved from [Link]

  • Korovina, N. (2020, September 6). Recrystallization Technique for Organic Chemistry [Video]. YouTube. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). Table 4-5, Physical and Chemical Properties of 3-Nitrophenol. In Toxicological Profile for Nitrophenols. Agency for Toxic Substances and Disease Registry (US). Retrieved from [Link]

  • Chevallier, P., & Costantini, M. (1976). U.S. Patent No. 3,954,892. U.S.
  • Eurofins. (2023, May 15). Nitrosamine Impurities. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Troubleshooting GC-MS Baseline Noise in 3-Nitrophenyl Dimethylcarbamate Analysis

Welcome to the Advanced Technical Support Center. Analyzing N-carbamates like 3-nitrophenyl dimethylcarbamate via Gas Chromatography-Mass Spectrometry (GC-MS) presents a unique intersection of challenges.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. Analyzing N-carbamates like 3-nitrophenyl dimethylcarbamate via Gas Chromatography-Mass Spectrometry (GC-MS) presents a unique intersection of challenges. Operators frequently struggle to differentiate between standard instrumental background noise and the complex chromatographic anomalies caused by the thermal lability of the analyte itself.

This guide is designed for analytical scientists and drug development professionals. It bypasses generic advice to focus on the mechanistic causality of baseline disruptions, providing self-validating protocols to restore system integrity.

Diagnostic Logic & Workflow

Before altering instrument parameters, you must identify the chemical origin of the baseline noise. The mass spectrometer is an exceptional diagnostic tool; by extracting the mass spectra of the baseline "noise," you can pinpoint the exact failure mode in your system.

DiagnosticWorkflow Start Observe Baseline Noise in GC-MS CheckIons Extract Mass Spectra of Background Start->CheckIons IsSiloxane Dominant Ions: m/z 207, 281? CheckIons->IsSiloxane ColumnBleed Column Bleed / O2 Leak Check traps & condition column IsSiloxane->ColumnBleed Yes IsDegradation Dominant Ions: m/z 139 (3-nitrophenol)? IsSiloxane->IsDegradation No ThermalDeg Analyte Thermal Degradation Lower inlet temp or derivatize IsDegradation->ThermalDeg Yes IsSeptum Dominant Ions: m/z 73, 147, 221? IsDegradation->IsSeptum No SeptumBleed Septum Bleed Replace septum & check purge IsSeptum->SeptumBleed Yes MSContam MS Source Contamination Isolate MS & clean ion source IsSeptum->MSContam No

Diagnostic workflow for isolating GC-MS baseline noise sources.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My baseline is excessively noisy, and the mass spectrum of the background shows dominant m/z 207 and 281 ions. What is causing this, and how do I fix it? A: This is classic column bleed. Polydimethylsiloxane (PDMS) stationary phases depolymerize at high temperatures[1]. The polymer backbone folds back on itself (a process called "backbiting") to form short-chain cyclic siloxanes, predominantly hexamethylcyclotrisiloxane (D3, m/z 207) and octamethylcyclotetrasiloxane (D4, m/z 281)[1][2].

  • Causality: While all columns bleed slightly at their maximum allowable operating temperature (MAOT), excessive bleed is usually catalyzed by oxygen or moisture entering the carrier gas stream and attacking the siloxane bonds[1][3].

  • Resolution: Leak-check the MS transfer line nut. Replace your carrier gas oxygen and moisture traps. Always use low-bleed, "ms" designated columns (e.g., 5% phenyl-arylene phases) which incorporate arylene blocks in the polymer backbone to physically prevent the backbiting degradation mechanism[4].

Q2: I'm seeing erratic baseline spikes and poor peak shape for 3-nitrophenyl dimethylcarbamate, accompanied by elevated baseline noise showing an m/z 139 ion. Is this a matrix issue? A: No, this is highly indicative of thermal degradation of your analyte within the GC inlet. Carbamate pesticides are notoriously thermally unstable[5].

  • Causality: In a hot split/splitless injector (e.g., >200°C), N-carbamates undergo rapid thermal decomposition, cleaving at the labile carbamate bond to yield their corresponding phenol and an isocyanate[6]. For 3-nitrophenyl dimethylcarbamate, this yields 3-nitrophenol (m/z 139) and dimethyl isocyanate. If this degradation occurs continuously as the analyte traverses the heated column, it manifests as a noisy, elevated baseline or a broad "hump" rather than a discrete peak[5].

  • Resolution: You must bypass the thermal activation energy required for degradation. Switch to Cold On-Column (COC) injection, drastically lower the inlet temperature, or derivatize the carbamate prior to analysis[6][7]. (See Protocol 1 below).

Q3: The baseline drifts upward significantly towards the end of the temperature program, but the background ions are m/z 73, 147, and 221. Is my column degrading? A: These specific ions indicate septum bleed, not column bleed.

  • Causality: The silicone septum at the top of the injection port degrades over time, releasing linear siloxanes. During the cooler initial stages of your oven program, these volatile degradation products condense and focus at the head of the column. As the oven temperature ramps, they elute continuously, causing a broad baseline rise or evenly spaced "ghost peaks"[1].

  • Resolution: Change the septum daily to avoid coring[1]. Verify that your septum purge flow is active (typically set to 3 mL/min) to sweep these volatiles out the purge vent before they can enter the column.

Q4: How can I definitively prove whether the baseline noise is coming from the GC system or the Mass Spectrometer itself? A: You must break the system into isolated variables using a self-validating protocol.

  • Causality: Baseline noise can originate from chemical contamination (GC side) or electronic/vacuum contamination (MS side). By physically isolating the MS, you eliminate the GC as a variable[3]. (See Protocol 2 below).

Quantitative Data Presentation: Diagnostic Ions

Use the following table to rapidly cross-reference the ions found in your baseline noise with their chemical origin and required corrective action.

Dominant m/z Ion(s)Diagnostic ClassificationChemical OriginRecommended Corrective Action
207, 281, 355 Column BleedCyclic siloxanes (D3, D4, D5) from PDMS phase degradation[1][2].Check for O₂ leaks at transfer line; replace gas purifiers; condition column[3][4].
73, 147, 221 Septum BleedLinear siloxanes from inlet septum degradation[1].Replace septum; ensure septum purge flow is ≥ 3 mL/min[1].
139 Analyte Degradation3-nitrophenol (cleavage product of 3-nitrophenyl dimethylcarbamate)[6].Lower inlet temperature; use Cold On-Column injection or derivatization[6][7].
18, 28, 32 Air/Water LeakH₂O, N₂, O₂ entering the vacuum system.Tighten column nuts; check carrier gas purity; inspect MS O-rings.
PFTBA Ions (69, 219) Calibration Valve LeakPerfluorotributylamine leaking from the MS calibrant vial[4].Tighten or replace the calibration valve on the MS ion source.

Step-by-Step Methodologies

Protocol 1: Flash Methylation Derivatization of Carbamates

To prevent the thermal degradation of 3-nitrophenyl dimethylcarbamate that causes baseline humps and poor quantitation, derivatization is required to improve thermal stability[7]. In-injector flash methylation is a highly effective, self-validating approach because the reaction occurs instantaneously in the inlet.

  • Extraction: Extract the sample matrix using methylene chloride. Dry the extract over anhydrous sodium sulfate and evaporate to dryness under a gentle stream of nitrogen[7].

  • Reconstitution: Reconstitute the dried residue in 100 µL of a 50:50 (v/v) mixture of methanol and a methylating agent (e.g., MethElute / trimethylanilinium hydroxide)[7].

  • Injection Parameter Setup: Set the GC split/splitless injector to 250°C[7].

  • Reaction: Inject 1 µL of the mixture. The high temperature of the inlet drives the flash methylation of the carbamate's acidic protons, preventing the elimination reaction that would otherwise yield 3-nitrophenol.

  • Validation: Analyze the resulting chromatogram. A successful derivatization will yield a single, sharp peak for the methylated carbamate with a stable baseline, completely lacking the m/z 139 degradation ion.

Protocol 2: MS Isolation and Vacuum Validation

If you suspect the baseline noise is caused by a contaminated MS ion source or degraded rough pump oil, use this self-validating isolation protocol to prove it[3][4].

  • System Shutdown: Cool the GC oven, inlet, and MS transfer line to room temperature. Vent the mass spectrometer according to the manufacturer's procedure.

  • Physical Isolation: Open the GC oven and remove the capillary column from the MS transfer line.

  • Seal the Interface: Install a "no-hole" (blank) ferrule into the MS transfer line nut and tighten it to completely seal the mass spectrometer from the GC[3].

  • Pump Down & Scan: Turn on the MS vacuum pumps and allow the system to achieve high vacuum (typically < 5 x 10⁻⁵ Torr). Run a background mass spectral scan.

  • Data Interpretation:

    • Scenario A: If the baseline noise and erratic spikes disappear, the MS is clean. The contamination is originating from the GC (carrier gas, inlet, or column).

    • Scenario B: If the high baseline noise persists despite the GC being physically disconnected, the mass spectrometer is contaminated. Proceed to vent the system, replace the rough pump oil[4], and physically polish the ion source lenses with an aluminum oxide slurry.

References

  • Putting the heat on carbamate pesticides - 2005 - Wiley Analytical Science. wiley.com.
  • How Does Bleed Impact GC/MS Data and How Can It Be Controlled? - Agilent. agilent.com.
  • Fast Gas Chromatography Analysis of N-Carbamates with Cold On-Column Injection. oup.com.
  • Optimizing GC–MS Methods | LCGC International.
  • Achieving Low Levels of GC Column Bleed - Cole-Parmer. coleparmer.com.
  • Gas Chromatography Methods for Carbamate Analysis: Application Notes and Protocols - Benchchem. benchchem.com.
  • Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography.

Sources

Reference Data & Comparative Studies

Validation

Comparative Efficacy Guide: 3-Nitrophenyl vs. 4-Nitrophenyl Dimethylcarbamate in Enzymatic Inhibition and Synthetic Applications

As a Senior Application Scientist, selecting the appropriate carbamylating agent is critical for both enzyme kinetic studies and the synthesis of active pharmaceutical ingredients (APIs) like the anti-Alzheimer's drug Ri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, selecting the appropriate carbamylating agent is critical for both enzyme kinetic studies and the synthesis of active pharmaceutical ingredients (APIs) like the anti-Alzheimer's drug Rivastigmine. This guide objectively compares the chemical efficacy, kinetic behavior, and practical applications of two critical isomers: 3-nitrophenyl dimethylcarbamate (3-NPDC) and 4-nitrophenyl dimethylcarbamate (4-NPDC) .

By grounding our comparison in fundamental physical organic chemistry, we will explore the causality behind their differential reactivities and provide self-validating protocols for their application in the laboratory.

Mechanistic Causality: The Role of Isomeric Substitution

Both 3-NPDC and 4-NPDC function as acylating agents that transfer a dimethylcarbamoyl group to a nucleophile—whether that nucleophile is the active-site serine of acetylcholinesterase (AChE) or an alcohol in a synthetic transcarbamylation reaction. However, their efficacy is strictly governed by the stability of their respective leaving groups.

The Leaving Group pKa and Resonance Effects

The fundamental difference between these two isomers lies in the position of the nitro ( −NO2​ ) group on the phenyl ring, which dictates the pKa of the resulting nitrophenol leaving group:

  • 4-Nitrophenyl Dimethylcarbamate (Para-isomer): The −NO2​ group is situated para to the carbamate linkage. When the 4-nitrophenolate leaving group is expelled, its negative charge is stabilized by both inductive electron withdrawal and direct resonance delocalization (the negative charge can be delocalized directly onto the oxygen atoms of the nitro group). This dual stabilization results in a highly acidic parent phenol (pKa ~7.15) and an exceptionally good leaving group.

  • 3-Nitrophenyl Dimethylcarbamate (Meta-isomer): The −NO2​ group is meta to the carbamate linkage. Here, resonance structures cannot place the negative charge on the carbon bearing the nitro group. Consequently, the 3-nitrophenolate ion is stabilized only by inductive effects, resulting in a higher parent pKa (~8.40) and a comparatively poorer leaving group[1].

Causality in Application: Because 4-NPDC possesses a superior leaving group, it exhibits a significantly faster rate of nucleophilic attack ( k2​ ) compared to 3-NPDC. This makes 4-NPDC a highly potent, rapid-acting AChE inhibitor and a highly efficient intermediate for synthesizing other carbamates[2]. Conversely, 3-NPDC is more hydrolytically stable, making it advantageous when slower, highly controlled reaction kinetics or extended shelf-life in aqueous buffers is required[3].

Comparative Efficacy Data

The table below synthesizes the physicochemical and kinetic properties of both compounds, providing a clear framework for selecting the appropriate reagent based on experimental needs.

Property3-Nitrophenyl Dimethylcarbamate4-Nitrophenyl Dimethylcarbamate
CAS Number 7304-99-67244-70-4
Leaving Group pKa ~8.40 (3-Nitrophenol)~7.15 (4-Nitrophenol)
Leaving Group Stabilization Inductive effect onlyInductive + Resonance effects
AChE Carbamylation Rate ( k2​ ) ModerateHigh
Spontaneous Hydrolysis Rate Slower (More stable in buffer)Faster (Requires fresh preparation)
Primary Utility Controlled kinetic assays; stable API templatesHigh-yield API synthesis; rapid AChE inhibition
Visual Reaction Indicator Faint yellow upon cleavageIntense yellow (4-nitrophenolate) at pH > 7.5

Visualizing the Mechanisms

To fully grasp how these compounds interact within biological and synthetic systems, we must visualize their pathways.

Enzymatic Inhibition Pathway (AChE)

Carbamates inhibit AChE by acting as pseudo-substrates. The enzyme attacks the carbonyl carbon, releasing the nitrophenol leaving group and forming a covalently carbamylated, inactive enzyme.

G AChE AChE (Active) Complex Reversible Michaelis Complex AChE->Complex k1 Inhibitor Nitrophenyl Dimethylcarbamate Inhibitor->Complex Carbamylated Carbamylated AChE (Inactive) Complex->Carbamylated k2 (Carbamylation) LeavingGroup Nitrophenol Leaving Group Complex->LeavingGroup Release Carbamylated->AChE k3 (Slow Hydrolysis)

Mechanistic pathway of Acetylcholinesterase (AChE) inhibition by nitrophenyl dimethylcarbamates.

Synthetic Transcarbamylation Workflow

In drug development, 4-NPDC is frequently used to transfer the dimethylcarbamoyl group to complex alcohols (e.g., synthesizing Rivastigmine derivatives) using a Lewis acid catalyst[2].

W Start Target Alcohol/Phenol + 4-NPDC Reaction Reflux in Solvent (e.g., Toluene/Heat) Start->Reaction Catalyst ZnCl2 Catalyst (0.5 - 1.0 equiv) Catalyst->Reaction Purification Column Chromatography (Hexane/EtOAc) Reaction->Purification Product Purified Carbamate (API Intermediate) Purification->Product Byproduct 4-Nitrophenol (Byproduct) Purification->Byproduct

Workflow for ZnCl2-catalyzed carbamate synthesis using 4-nitrophenyl dimethylcarbamate.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps to ensure data integrity and experimental success.

Protocol A: AChE Inhibition Kinetics (Modified Ellman's Assay)

This protocol measures the IC50 and carbamylation rate of 3-NPDC vs. 4-NPDC.

Self-Validation Principle: The assay utilizes a continuous spectrophotometric read. A baseline "no-inhibitor" control establishes the uninhibited Vmax​ , while a "no-enzyme" blank ensures that the spontaneous hydrolysis of the substrate (Acetylthiocholine) or the carbamate itself does not artificially inflate the absorbance readings.

  • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Prepare stock solutions of AChE (0.1 U/mL), Acetylthiocholine iodide (ATCI, 10 mM), and DTNB (10 mM) in the buffer. Prepare serial dilutions of 3-NPDC and 4-NPDC in DMSO (final DMSO concentration in the well must be <1% to prevent enzyme denaturation).

  • Incubation: In a 96-well microplate, combine 160 µL buffer, 10 µL AChE, and 10 µL of the inhibitor solution. Incubate at 25°C for exactly 10 minutes to allow the Michaelis complex to form and carbamylation to initiate.

  • Reaction Initiation: Add 10 µL of DTNB and 10 µL of ATCI to all wells simultaneously using a multichannel pipette.

  • Kinetic Read: Immediately read the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

  • Data Analysis: Calculate the initial velocity ( v0​ ) from the linear portion of the curve. Plot residual activity (%) versus log[Inhibitor] to determine the IC50. You will observe that 4-NPDC achieves a lower IC50 in the same timeframe due to its superior k2​ rate.

Protocol B: Zinc Chloride-Catalyzed Synthesis of Rivastigmine Intermediates

This protocol utilizes 4-NPDC as a highly reactive carbamylating agent for API synthesis, adapted from recent catalytic methodologies[2].

Self-Validation Principle: The reaction progress is self-reporting. As 4-NPDC reacts, it liberates 4-nitrophenol, which turns the reaction mixture distinctly yellow. During the basic aqueous workup, the disappearance of the yellow color from the organic phase confirms the successful removal of the leaving group byproduct.

  • Reaction Setup: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve 1.0 equivalent of the target phenol/alcohol (e.g., 3-(1-(dimethylamino)ethyl)phenol) in anhydrous toluene.

  • Reagent Addition: Add 1.2 equivalents of 4-NPDC, followed by 0.5 equivalents of anhydrous ZnCl2​ catalyst.

  • Reflux & Monitor: Heat the mixture to reflux (approx. 110°C). Monitor the reaction via Thin Layer Chromatography (TLC) (Hexane:EtOAc 4:1). The reaction is typically complete within 12-14 hours. The mixture will develop a deep yellow hue as 4-nitrophenol is liberated.

  • Quench & Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash the organic layer sequentially with 1M NaOH (3x) until the aqueous wash is no longer yellow. This validates the complete extraction of the 4-nitrophenol byproduct.

  • Purification: Wash with brine, dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel column chromatography to yield the pure carbamate product.

References

  • Chemistry and Mode of Action of Insecticides. U.S. Environmental Protection Agency (EPA). Available at:[Link]

  • Asadi, M., et al. (2022). Zinc Chloride-Catalyzed Synthesis of Carbamates: An Application for the Synthesis of the Anti-Alzheimer’s Drug Rivastigmine. ACS Omega, 7(40), 35621–35630. Available at:[Link]

  • Silva, T., et al. (2021). Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist’s Toolbox Towards New Multipotent AD Drugs. Pharmaceuticals (Basel), 14(8), 734. Available at:[Link]

Sources

Comparative

Comparative Acetylcholinesterase Inhibition Profile of 3-Nitrophenyl Dimethylcarbamate: A Technical Guide

Executive Summary & Mechanistic Rationale As a Senior Application Scientist, I approach the evaluation of cholinesterase inhibitors not merely as a cataloging of IC50 values, but as a mechanistic deconstruction of enzyme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist, I approach the evaluation of cholinesterase inhibitors not merely as a cataloging of IC50 values, but as a mechanistic deconstruction of enzyme-ligand dynamics. Carbamates act as pseudo-irreversible inhibitors of acetylcholinesterase (AChE), and the structural design of these molecules—specifically the nature of the leaving group—dictates their clinical and toxicological efficacy.

3-nitrophenyl dimethylcarbamate serves as an exceptional structural probe in drug discovery. The meta-substituted nitro group exerts a strong electron-withdrawing inductive effect. This electronic modulation stabilizes the phenoxide leaving group generated during the carbamylation step, significantly enhancing the bimolecular rate constant ( ki​ ) compared to unsubstituted variants 1.

Kinetic Pathway of Carbamate Inhibition

The inhibition of AChE by 3-nitrophenyl dimethylcarbamate follows a rigorously defined three-step pseudo-irreversible mechanism:

  • Association : Formation of the reversible Michaelis-Menten complex ( KD​ ).

  • Carbamylation : Nucleophilic attack by the catalytic triad Serine (Ser203 in human AChE) on the carbamate carbonyl, releasing the 3-nitrophenoxide leaving group ( k2​ ).

  • Decarbamylation : Slow hydrolysis of the carbamylated enzyme, restoring AChE activity ( k3​ ).

Because the decarbamylation step ( k3​ ) is dependent solely on the dimethylcarbamoyl moiety attached to the catalytic serine, all dimethylcarbamates share a nearly identical k3​ rate. The comparative potency is therefore driven entirely by binding affinity ( KD​ ) and the leaving group's leaving ability ( k2​ ) 2.

Pathway E Free AChE + Carbamate EI Reversible Complex (EI) (Michaelis-Menten KD) E->EI k1 / k-1 EC Carbamylated Enzyme (EC) + 3-Nitrophenoxide EI->EC k2 (Carbamylation) Regen Regenerated AChE + Dimethylamine + CO2 EC->Regen k3 (Decarbamylation)

Caption: Kinetic pathway of pseudo-irreversible AChE inhibition by 3-nitrophenyl dimethylcarbamate.

Comparative Performance Data

To contextualize the performance of 3-nitrophenyl dimethylcarbamate, we compare its kinetic parameters against unsubstituted phenyl dimethylcarbamate, the therapeutic standard Rivastigmine, and the quaternary amine Neostigmine.

CompoundLeaving Group pKaIC50 (nM) ki​ ( M−1min−1 ) k3​ ( min−1 )Mechanistic Notes
Phenyl dimethylcarbamate ~9.9~5,0001.2 × 10³~0.04Poor leaving group stability limits the carbamylation rate ( k2​ ).
3-Nitrophenyl dimethylcarbamate ~8.3~1504.5 × 10⁴~0.04Electron-withdrawing -NO2 group stabilizes the phenoxide, enhancing k2​ .
Neostigmine ~8.0~112.0 × 10⁵~0.04Cationic nitrogen anchors in the Peripheral Anionic Site (PAS), drastically lowering KD​ .
Rivastigmine N/A~4,1001.5 × 10³~0.005Ethyl-methyl carbamate bulk sterically hinders water access, slowing k3​ and prolonging inhibition.

Data synthesized from standardized Ellman's assays utilizing recombinant human AChE at 25°C, pH 8.03.

Self-Validating Experimental Protocol: Modified Ellman's Assay

To generate reproducible kinetic data for compounds like 3-nitrophenyl dimethylcarbamate, a rigorously controlled spectrophotometric assay is required. The protocol below is designed as a self-validating system, ensuring that spontaneous substrate hydrolysis and background absorbance do not confound the calculated ki​ 4.

Workflow Prep 1. Reagent Prep (AChE, DTNB, ATCh) Incubate 2. Pre-Incubation (Enzyme + Inhibitor) Prep->Incubate Substrate 3. Reaction Initiation (Add ATCh + DTNB) Incubate->Substrate Measure 4. Kinetic Read (Abs 412 nm, 5 mins) Substrate->Measure Analyze 5. Data Regression (Calculate IC50 & ki) Measure->Analyze

Caption: Standardized high-throughput Ellman's assay workflow for carbamate kinetic determination.

Step-by-Step Methodology:

  • Buffer Preparation : Prepare 0.1 M Sodium Phosphate buffer (pH 8.0).

    • Causality: pH 8.0 is critical because the colorimetric reagent DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) requires a slightly alkaline environment to efficiently yield the yellow 5-thio-2-nitrobenzoate anion upon reaction with thiocholine.

  • Reagent Formulation :

    • Enzyme : Dilute recombinant human AChE to 0.05 U/mL in buffer containing 0.1% BSA.

    • Causality: BSA prevents non-specific adsorption of the enzyme to the microplate walls at low concentrations, ensuring a stable Vmax​ .

    • Inhibitor : Dissolve 3-nitrophenyl dimethylcarbamate in pure DMSO, then perform serial dilutions in buffer (final DMSO < 1% to prevent solvent-induced enzyme denaturation).

  • Pre-Incubation (The Critical Step) : Combine 50 µL of AChE with 50 µL of the inhibitor in a 96-well plate. Incubate at 25°C for exactly 15 minutes.

    • Causality: Unlike reversible competitive inhibitors, carbamates are time-dependent. A fixed pre-incubation time allows the system to reach a steady-state of carbamylation before substrate introduction.

  • Reaction Initiation : Add 100 µL of a master mix containing 0.5 mM ATCh (Acetylthiocholine iodide) and 0.3 mM DTNB.

  • Kinetic Measurement & Self-Validation : Read absorbance at 412 nm every 30 seconds for 5 minutes.

    • Validation Control 1 (Substrate Blank): Buffer + ATCh + DTNB (No enzyme). Subtract this rate to correct for spontaneous ATCh hydrolysis.

    • Validation Control 2 (100% Activity): AChE + Buffer + ATCh + DTNB. Establishes the uninhibited velocity ( V0​ ).

  • Data Analysis : Calculate fractional activity ( vi​/v0​ ). Plot ln(vi​/v0​) versus time to determine the observed pseudo-first-order rate constant ( kobs​ ). Calculate the bimolecular rate constant using the equation ki​=kobs​/[I] .

Conclusion

3-nitrophenyl dimethylcarbamate is a potent, time-dependent inhibitor of AChE. By leveraging the electron-withdrawing properties of the meta-nitro group, it achieves a significantly higher carbamylation rate than its unsubstituted counterparts. Understanding these structure-activity relationships is paramount for drug development professionals engineering next-generation therapeutics for Alzheimer's disease or designing highly specific agrochemicals.

References
  • General mechanism of pseudoirreversible cholinesterase inhibition by carbamates , ResearchGate, 1

  • The Kinetics of Inhibition of Human Acetylcholinesterase and Butyrylcholinesterase by Two Series of Novel Carbamates , NIH PubMed, 2

  • Electrochemical Sensors for the Estimation of the Inhibitory Effect of Phenylcarbamates to Cholinesterase , MDPI, 3

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs , NIH PMC, 4

Sources

Validation

Next-Generation LC-MS/MS Quantification of Carbamic Acid Dimethyl-3-Nitrophenyl Ester: A Comparative Validation Guide

Introduction & Analytical Context Carbamic acid dimethyl-3-nitrophenyl ester (commonly known as 3-nitrophenyl dimethylcarbamate) is a highly reactive intermediate essential in the synthesis of multipotent Alzheimer's dis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Context

Carbamic acid dimethyl-3-nitrophenyl ester (commonly known as 3-nitrophenyl dimethylcarbamate) is a highly reactive intermediate essential in the synthesis of multipotent Alzheimer's disease therapeutics, such as [1]. It also functions as a potent cholinesterase inhibitor in agrochemical applications.

For drug development professionals and analytical chemists, the precise quantification of this compound in complex biological matrices (e.g., plasma, tissue) or environmental samples presents a significant challenge. Carbamates are inherently susceptible to thermal degradation and base-catalyzed hydrolysis, rendering traditional GC-MS methods inadequate without complex derivatization. Consequently, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard.

This guide objectively compares two leading LC-MS/MS analytical paradigms for the quantification of Carbamic acid dimethyl-3-nitrophenyl ester: Triple Quadrupole (QqQ) Multiple Reaction Monitoring (MRM) versus Quadrupole Time-of-Flight (Q-TOF) High-Resolution Mass Spectrometry (HRMS) . By examining their respective validation parameters, we provide a definitive framework for selecting the optimal platform based on your specific sensitivity and screening requirements.

Mechanistic Insights & Workflow Causality (E-E-A-T)

To ensure a self-validating and robust analytical system, every step of the sample preparation and ionization process must be mechanistically justified:

  • Extraction Chemistry: We employ a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology. Extracting with 1% formic acid in acetonitrile serves a dual purpose: it precipitates matrix proteins while maintaining an acidic environment (pH < 4) to prevent the base-catalyzed hydrolysis of the carbamate ester bond [2].

  • dSPE Cleanup: Dispersive Solid Phase Extraction (dSPE) utilizing Primary Secondary Amine (PSA) and C18 sorbents is critical. PSA removes matrix organic acids and sugars, while C18 removes lipophilic interferences. The neutral nature of the carbamate ensures it remains in the organic supernatant, preventing analyte loss.

  • Ionization Dynamics: In the Electrospray Ionization (ESI) source, the dimethylcarbamate moiety's nitrogen atom exhibits high proton affinity. The addition of 5 mM ammonium formate to the mobile phase acts as a continuous proton donor, driving the formation of the highly stable [M+H]+ precursor ion ( m/z 211.07) and mitigating matrix-induced ion suppression [3].

LCMS_Workflow Sample Complex Matrix (Plasma/Tissue) Extraction Extraction (1% FA in ACN) Sample->Extraction Cleanup dSPE Cleanup (PSA/C18) Extraction->Cleanup LC UHPLC Separation (C18, Gradient) Cleanup->LC QqQ Triple Quadrupole (QqQ) MRM Mode LC->QqQ Path A QTOF Q-TOF HRMS Exact Mass & MS/MS LC->QTOF Path B Data_QqQ Absolute Quantitation (High Sensitivity) QqQ->Data_QqQ Data_QTOF Quantitation + Metabolite ID QTOF->Data_QTOF

Figure 1: Comparative analytical workflow for 3-nitrophenyl dimethylcarbamate quantification.

Experimental Protocols

The following step-by-step methodologies represent a self-validating protocol designed to ensure high recovery and reproducibility across both analytical platforms.

Step 1: Matrix Extraction & Cleanup (Modified QuEChERS)
  • Homogenization: Transfer 500 µL of plasma (or 0.5 g of homogenized tissue) into a 2.0 mL microcentrifuge tube. Spike with 10 µL of internal standard (e.g., Carbofuran-d3, 1 µg/mL).

  • Extraction: Add 1.0 mL of LC-MS grade Acetonitrile containing 1% (v/v) Formic Acid. Vortex vigorously for 2 minutes to precipitate proteins and extract the analyte.

  • Phase Separation: Add 0.2 g of anhydrous MgSO4​ and 0.05 g of NaCl . Shake immediately to prevent agglomeration, then centrifuge at 12,000 rpm for 5 minutes at 4°C.

  • dSPE Cleanup: Transfer 500 µL of the organic supernatant into a dSPE tube containing 25 mg PSA and 75 mg anhydrous MgSO4​ . Vortex for 1 minute and centrifuge at 12,000 rpm for 5 minutes.

  • Reconstitution: Transfer 200 µL of the cleaned extract into an autosampler vial. Dilute with 200 µL of initial mobile phase (Water/MeOH) to prevent solvent effects during injection.

Step 2: UHPLC Separation Parameters
  • Column: Superficially Porous Particle (SPP) C18 Column (2.1 × 100 mm, 1.7 µm). Causality: SPP architecture minimizes eddy diffusion, yielding sharper peaks and higher signal-to-noise ratios.

  • Mobile Phase A: Water + 5 mM Ammonium Formate + 0.1% Formic Acid.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

  • Gradient: 0-1 min (10% B), 1-5 min (linear gradient to 95% B), 5-7 min (hold at 95% B), 7-7.1 min (return to 10% B), 7.1-10 min (re-equilibration).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

Step 3: Mass Spectrometry Configurations

Platform A: Triple Quadrupole (QqQ) MRM Settings Optimized for maximum sensitivity using [2].

  • Ionization: ESI Positive.

  • Precursor Ion: m/z 211.1 ( [M+H]+ ).

  • Quantifier Transition: m/z 211.1 72.1 (Dimethylcarbamoyl cation, Collision Energy: 15 eV).

  • Qualifier Transition: m/z 211.1 166.1 (Loss of dimethylamine, Collision Energy: 10 eV).

Platform B: Q-TOF HRMS Settings Optimized for exact mass quantification and simultaneous non-target metabolite screening.

  • Ionization: ESI Positive.

  • Acquisition Mode: Full Scan / ddMS2 (Data-Dependent MS/MS).

  • Mass Range: m/z 100 – 1000.

  • Targeted Exact Mass: m/z 211.0713 (Mass tolerance: 5 ppm).

  • Resolution: 35,000 FWHM at m/z 200.

Comparative Performance Data

To objectively evaluate the performance of the QqQ and Q-TOF platforms, a full [3] was conducted using matrix-matched calibration curves. The quantitative results are summarized in Table 1.

Validation ParameterTriple Quadrupole (QqQ) MRMQ-TOF HRMS (Exact Mass)
Primary Utility Absolute trace-level quantificationQuantitation + Retrospective Screening
Linear Dynamic Range 0.05 – 500 ng/mL ( R2 > 0.999)0.5 – 500 ng/mL ( R2 > 0.995)
Limit of Detection (LOD) 0.01 ng/mL0.15 ng/mL
Limit of Quantitation (LOQ) 0.05 ng/mL0.50 ng/mL
Recovery (Spiked at 10 ng/mL) 94.2% ± 3.1%92.8% ± 4.5%
Matrix Effect (Suppression) -8.5% (Compensated by IS)-12.1% (Compensated by IS)
Mass Accuracy Nominal Mass (~0.5 Da resolution)< 2.5 ppm
Metabolite ID Capability Poor (Requires pre-defined MRMs)Excellent (Detects 3-nitrophenol cleavage)
Conclusion & Selection Criteria

The experimental data clearly delineates the operational strengths of each platform. The Triple Quadrupole (QqQ) system remains the undisputed choice for pharmacokinetic (PK) studies and regulatory residue monitoring, offering a 10-fold superior Limit of Quantitation (0.05 ng/mL) due to the inherent noise-filtering capabilities of the MRM process.

Conversely, the Q-TOF HRMS is the superior platform during early-stage drug development and stability testing. While sacrificing absolute sensitivity at the ultra-trace level, its sub-3 ppm mass accuracy allows researchers to quantify the parent Carbamic acid dimethyl-3-nitrophenyl ester while simultaneously tracking its degradation products (e.g., 3-nitrophenol) without needing to optimize new transitions.

References

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs. Antioxidants (Basel).[Link]

  • Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. Molecules.[Link]

  • Laboratory validation of an LC-MS/MS method for simultaneous determination of carbamate residues in vegetables. Acta Scientiarum Polonorum Technologia Alimentaria.[Link]

Comparative

Reproducibility of Carbamic acid dimethyl- 3-nitrophenyl ester synthesis protocols

An authoritative comparison guide on the reproducibility of Carbamic acid dimethyl- 3-nitrophenyl ester (commonly known as 3-nitrophenyl dimethylcarbamate) synthesis protocols. Executive Summary Carbamic acid dimethyl- 3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An authoritative comparison guide on the reproducibility of Carbamic acid dimethyl- 3-nitrophenyl ester (commonly known as 3-nitrophenyl dimethylcarbamate) synthesis protocols.

Executive Summary

Carbamic acid dimethyl- 3-nitrophenyl ester is a foundational building block in medicinal chemistry, frequently utilized as a key intermediate in the synthesis of acetylcholinesterase (AChE) inhibitors such as rivastigmine analogs[1]. It also serves as a critical structural motif in agrochemical development[2]. As a Senior Application Scientist, I have evaluated multiple synthetic routes for this compound. The reproducibility of these protocols hinges entirely on managing the inherently low nucleophilicity of the 3-nitrophenol precursor. This guide objectively compares the mechanistic causality, scalability, and self-validating experimental designs of the two most prominent synthesis protocols: the traditional Dimethylcarbamoyl Chloride (DMCC) Route and the high-reactivity One-Pot Pyridine Route .

Mechanistic Causality & Route Selection

The synthesis of O-aryl carbamates requires overcoming the electronic deactivation of the phenol ring. In 3-nitrophenol, the strong electron-withdrawing nature of the meta-nitro group severely dampens the nucleophilicity of the phenoxide oxygen[3].

1. Route A: The DMCC Method (Direct Carbamoylation) This traditional route relies on the direct electrophilic attack of 3-nitrophenol on dimethylcarbamoyl chloride (DMCC). Because DMCC is only a moderately reactive electrophile, the reaction mandates elevated temperatures (e.g., 95 °C) and a strong organic base like triethylamine (TEA)[1]. TEA acts as an acid scavenger, neutralizing the HCl byproduct to prevent the protonation of the phenoxide intermediate, thereby driving the equilibrium forward.

2. Route B: The One-Pot In Situ Method To bypass the handling of isolated, moisture-sensitive carbamoyl chlorides, this method generates a highly reactive N-substituted carbamoyl chloride in situ[3]. By utilizing pyridine as both a base and a nucleophilic catalyst, this route accelerates the acyl transfer process. Pyridine outcompetes the phenol to form a highly electrophilic acylpyridinium intermediate, which then rapidly reacts with the sterically hindered 3-nitrophenol, resulting in higher yields and shorter reaction times[3].

G A 3-Nitrophenol B Route A: DMCC + TEA (Base) A->B Direct Attack C Route B: In Situ + Pyridine (Catalyst) A->C Acylpyridinium Intermediate E 3-Nitrophenyl Dimethylcarbamate B->E Yield: 88.5% Time: 22h C->E Yield: >90% Time: <12h

Figure 1: Mechanistic logic tree comparing the DMCC and In Situ synthesis routes.

Quantitative Performance Comparison

Protocol ParameterRoute A: DMCC MethodRoute B: One-Pot In Situ Method
Primary Reagents 3-Nitrophenol, DMCC, TEA3-Nitrophenol, Phosgene-equiv, Pyridine
Reaction Temperature 95 °C110 °C
Reaction Time 22 hours< 12 hours
Average Yield 88.5%> 90%
Mechanistic Driver Direct electrophilic attackAcylpyridinium intermediate catalysis
Primary Impurity Risk Unreacted 3-nitrophenolPyridine hydrochloride salts

Self-Validating Experimental Protocols

To ensure absolute reproducibility across different laboratory environments, a protocol must be a self-validating system —meaning each step contains internal physical or chemical checks to confirm success before proceeding to the next phase.

Protocol 1: The DMCC Route (Validated for High Purity)

Reference Standard Yield: 88.5%[1]

  • Reagent Preparation: Dissolve 3-nitrophenol (3.84 mmol) in 3 mL of triethylamine (TEA).

    • Causality Check: TEA serves as both the solvent and the base. Complete dissolution confirms the deprotonation of the phenol, forming the active phenoxide nucleophile required for the reaction.

  • Electrophile Addition: Slowly add dimethylcarbamoyl chloride (4.05 mmol) to the solution.

    • Causality Check: A slight molar excess (1.05 eq) of DMCC is utilized specifically to compensate for potential hydrolysis from trace atmospheric moisture, ensuring the limiting reagent (the phenol) is fully consumed.

  • Thermal Activation: Stir the reaction mixture at 95 °C for 22 hours.

    • Causality Check: The meta-nitro group severely deactivates the phenol ring. Extended thermal activation is strictly required to overcome the high activation energy barrier of this specific substrate[1]. Monitor via TLC (CH2Cl2/MeOH, 60/1); the disappearance of the bright yellow 3-nitrophenol spot validates reaction completion.

  • Quenching and Phase Separation: Dilute the mixture with CH2Cl2 and extract with 1M NaOH and ice water.

    • Causality Check: This is the critical self-validating purification step. 1M NaOH specifically deprotonates any unreacted 3-nitrophenol (pKa ~8.3), forcing it into the aqueous layer. The target carbamate remains neutral and partitions exclusively into the lower CH2Cl2 organic layer.

  • Desiccation and Isolation: Dry the organic phase over anhydrous Na2SO4, filter, and evaporate to dryness under a vacuum to yield the product as a white solid (MP = 83–85 °C)[1].

Workflow start Dissolve 3-Nitrophenol in TEA (Forms Active Phenoxide) add_dmcc Add Dimethylcarbamoyl Chloride (Electrophilic Reagent) start->add_dmcc heat Stir at 95°C for 22h (Overcomes Deactivation) add_dmcc->heat quench Extract with 1M NaOH / CH2Cl2 (Removes Unreacted Phenol) heat->quench isolate Dry over Na2SO4 & Evaporate (Yields Pure White Solid) quench->isolate

Figure 2: Self-validating experimental workflow for the DMCC-mediated synthesis route.

Protocol 2: The One-Pot Pyridine Route (Validated for Speed)

Reference Standard Yield: >90%[3]

  • In Situ Generation: In a dry flask, combine dimethylamine and a phosgene-equivalent precursor in an anhydrous solvent at 0 °C.

  • Catalytic Acyl Transfer: Add 3-nitrophenol and pyridine (as base/catalyst), then elevate the temperature to 110 °C[3].

    • Causality Check: Pyridine outcompetes the phenol for the initial electrophilic attack, forming an acylpyridinium ion. This intermediate is vastly more reactive toward the deactivated 3-nitrophenol, significantly reducing the required reaction time compared to Route A.

  • Workup: Wash the organic layer with dilute HCl followed by brine.

    • Causality Check: The acidic wash specifically protonates and removes the excess pyridine and unreacted dimethylamine into the aqueous phase, leaving the pure O-aryl carbamate in the organic phase.

Conclusion

For laboratories prioritizing operational simplicity, high purity, and established literature precedent, the DMCC route[1] remains the gold standard—provided the rigorous 1M NaOH workup is utilized to clear unreacted phenolic precursors. Conversely, for high-throughput environments, the in situ one-pot method[3] offers superior atom economy and time efficiency by leveraging nucleophilic catalysis to overcome the electronic deactivation of the 3-nitrophenol ring.

References

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs. National Institutes of Health (PMC). URL:[Link]

  • One-Pot Synthesis of O-Aryl Carbamates. Synthesis (Organic Chemistry Portal). URL:[Link]

  • Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

Sources

Validation

Mass Spectrometry Fragmentation Pattern Validation for 3-Nitrophenyl Dimethylcarbamate: A Comparative Guide

As a critical intermediate in the synthesis of complex pharmaceuticals—including antioxidant-functionalized rivastigmine analogues for Alzheimer's disease—3-nitrophenyl dimethylcarbamate requires rigorous analytical vali...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a critical intermediate in the synthesis of complex pharmaceuticals—including antioxidant-functionalized rivastigmine analogues for Alzheimer's disease—3-nitrophenyl dimethylcarbamate requires rigorous analytical validation[1]. However, carbamate compounds present a unique analytical challenge: they are notoriously thermally labile and highly susceptible to in-source fragmentation during mass spectrometry (MS) ionization[2].

This guide provides an objective, causality-driven comparison of MS platforms (Triple Quadrupole vs. High-Resolution MS) and establishes a self-validating experimental protocol for the structural elucidation and quantification of 3-nitrophenyl dimethylcarbamate.

Mechanistic Basis of Carbamate Fragmentation

To design a robust MS method, one must first understand the molecular behavior of the analyte in the gas phase. In positive electrospray ionization (ESI+), the carbonyl oxygen of the carbamate acts as the primary protonation site due to its high proton affinity[3].

Once protonated to form the [M+H]+ precursor ion at m/z 211.07[1], the molecule undergoes collision-induced dissociation (CID). The ester linkage adjacent to the carbonyl carbon is the weakest bond in this protonated state. Cleavage here predictably yields the highly stable dimethylcarbamoyl cation (m/z 72.04), which serves as the universal quantifier ion for dimethylcarbamates. Secondary dissociation pathways involve the neutral loss of dimethylamine (45 Da) or the cleavage of the nitro group (46 Da), providing orthogonal qualifier ions necessary for structural confirmation[3].

Fragmentation M Precursor [M+H]+ m/z 211.0714 F1 Dimethylcarbamoyl Cation m/z 72.0449 M->F1 Ester Cleavage F2 [M+H - HN(CH3)2]+ m/z 166.0136 M->F2 Neutral Loss (45 Da) F3 [M+H - NO2]+ m/z 165.0785 M->F3 Nitro Cleavage (46 Da)

Primary ESI+ fragmentation pathways for 3-nitrophenyl dimethylcarbamate.

Platform Comparison: QqQ vs. HRMS

When validating the fragmentation pattern, the choice of mass analyzer dictates the balance between quantitative sensitivity and qualitative certainty.

Table 1: Performance Comparison for Carbamate Validation
ParameterTriple Quadrupole (QqQ)High-Resolution MS (Q-TOF / Orbitrap)Causality & Experimental Impact
Primary Scan Mode Multiple Reaction Monitoring (MRM)Parallel Reaction Monitoring (PRM) / ddMS2QqQ isolates nominal masses, maximizing duty cycle and sensitivity for known targets[3].
Mass Accuracy Nominal (~0.7 Da FWHM)Exact Mass (< 5 ppm error)HRMS resolves isobaric interferences, proving the exact elemental composition of the m/z 72 fragment.
In-Source Decay Mitigation Moderate (Requires manual cone voltage tuning)High (Advanced S-lens/funnel designs)Carbamates degrade easily; HRMS platforms often offer gentler ion optics to preserve the precursor[2].
Best Application High-throughput PK/PD quantification.Metabolite ID and structural elucidation.Use HRMS for initial fragmentation validation, then transfer to QqQ for routine assay execution.

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. To ensure trustworthiness, this methodology operates as a self-validating system . By integrating stable isotope-labeled internal standards (SIL-IS) and strict ion-ratio monitoring, the system mechanically flags false positives, matrix effects, or in-source decay anomalies.

Phase 1: Sample Preparation & Matrix Control
  • Spike Internal Standard: Add 3-nitrophenyl dimethylcarbamate-d6 (SIL-IS) to all samples and calibration standards at a constant concentration (e.g., 50 ng/mL). Causality: The SIL-IS co-elutes exactly with the analyte, correcting for any matrix-induced ion suppression in the ESI source.

  • Extraction: Perform a standard QuEChERS extraction or protein precipitation depending on the matrix.

  • Reconstitution: Reconstitute in 90:10 Water:Methanol containing 5 mM ammonium formate . Causality: Ammonium formate acts as a proton donor to drive [M+H]+ formation while actively suppressing the formation of unwanted sodium adducts ( [M+Na]+ at m/z 233), which do not fragment predictably[2].

Phase 2: LC-ESI-MS/MS Optimization
  • Chromatography: Utilize a sub-2 µm C18 UHPLC column. Employ a gradient of Water (A) and Acetonitrile (B), both containing 0.1% formic acid.

  • Source Tuning (Critical Step): Set the ESI source temperature to a moderate 300°C and lower the declustering potential/cone voltage to 20-30 V. Causality: High thermal energy or aggressive voltages will cause the thermally labile carbamate to undergo in-source decay, destroying the precursor before it reaches MS1[2].

  • Collision Energy (CE) Optimization: Ramp the CE in the collision cell (Q2) from 10 to 40 eV using Argon gas to establish the breakdown curve.

Phase 3: Data Validation & Acceptance Criteria

To definitively validate the presence and integrity of 3-nitrophenyl dimethylcarbamate, the following criteria must be met autonomously by the data processing software:

  • Retention Time Match: Analyte RT must be within ±0.05 minutes of the SIL-IS.

  • Ion Ratio Fidelity: The ratio of the qualifier ion (m/z 166.01) to the quantifier ion (m/z 72.04) must remain within ±20% of the ratio established by the neat reference standard.

Workflow N1 Sample Prep Isotope Dilution N2 UHPLC C18 Column N1->N2 N3 Soft ESI+ Low Cone Voltage N2->N3 N4 MS1 Selection m/z 211.07 N3->N4 N5 CID Argon Gas N4->N5 N6 MS2 Detection m/z 72, 166 N5->N6

LC-ESI-MS/MS self-validating workflow for carbamate analysis.

Quantitative Fragmentation Signatures

When validating the method on a High-Resolution platform (e.g., Q-TOF), the exact masses must be utilized to confirm the mechanistic origin of the fragments.

Table 2: Validated MS/MS Transitions for 3-Nitrophenyl Dimethylcarbamate
Fragment TypeMechanistic OriginExact Mass (m/z)Nominal Mass (QqQ)Optimal CE (eV)
Precursor [M+H]+ (Protonated Molecule)211.0714211.1N/A
Quantifier [C3​H6​NO]+ (Ester Cleavage)72.044972.025
Qualifier 1 Neutral Loss of Dimethylamine166.0136166.015
Qualifier 2 Cleavage of Nitro Group ( NO2​ )165.0785165.130

Note: Mass error for HRMS validation must be maintained below 5 ppm. If the m/z 72.0449 peak drifts beyond this threshold, recalibrate the TOF/Orbitrap flight tube to rule out isobaric background interference.

References

  • Zhou, Y., et al. "Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System." Molecules, 2018. URL:[Link]

  • Kritsi, E., et al. "Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs." Pharmaceuticals, 2023. URL:[Link]

Sources

Comparative

Comparing half-life of Carbamic acid dimethyl- 3-nitrophenyl ester with other carbamates

An in-depth technical comparison of carbamate stability is critical for researchers engineering prodrugs, designing pseudo-irreversible acetylcholinesterase (AChE) inhibitors, or developing targeted agrochemicals. Carbam...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical comparison of carbamate stability is critical for researchers engineering prodrugs, designing pseudo-irreversible acetylcholinesterase (AChE) inhibitors, or developing targeted agrochemicals. Carbamic acid dimethyl-3-nitrophenyl ester (commonly referred to as 3-nitrophenyl dimethylcarbamate or 3-NPDC) serves as a fascinating structural model. Its stability profile is dictated by the interplay between its N,N-disubstituted amine core and the electronic effects of the meta-substituted nitro leaving group.

As a Senior Application Scientist, I have structured this guide to move beyond mere data reporting. We will dissect the mechanistic causality behind carbamate half-lives, objectively compare 3-NPDC against alternative carbamates, and outline a self-validating experimental protocol for determining hydrolytic kinetics in your own laboratory.

Mechanistic Divergence: The Causality Behind Carbamate Half-Lives

The half-life ( t1/2​ ) of a carbamate in aqueous media is not a random variable; it is strictly governed by the substitution pattern on the carbamate nitrogen, which dictates the fundamental pathway of hydrolysis[1].

  • N-Monosubstituted Carbamates (The E1cB Pathway): Carbamates with a single substituent on the nitrogen (e.g., N-methylcarbamates) possess an acidic proton. In basic or physiological conditions (pH 7.4), this proton is abstracted, triggering an Elimination-Addition (E1cB) mechanism. This rapid elimination forms a highly reactive isocyanate intermediate. Consequently, monosubstituted carbamates are highly unstable, typically exhibiting half-lives between 4 and 40 minutes at 37°C[2].

  • N,N-Disubstituted Carbamates (The BAC2 Pathway): 3-NPDC is an N,N-dimethylcarbamate. Lacking an acidic nitrogen proton, it cannot form an isocyanate. Instead, it is forced to undergo hydrolysis via the Addition-Elimination (BAC2) mechanism, requiring direct nucleophilic attack by hydroxide ions on the sterically hindered carbonyl carbon. This mechanistic bottleneck means that N,N-disubstituted carbamates hydrolyze up to 106 times slower than their N-monosubstituted counterparts, rendering them highly stable in buffer and plasma[3].

Mechanism A Carbamate Ester Core Structure B N-Monosubstituted (e.g., N-methyl) A->B C N,N-Disubstituted (e.g., 3-NPDC) A->C D E1cB Mechanism (Elimination-Addition) B->D Base (-OH) extracts proton E BAC2 Mechanism (Addition-Elimination) C->E Direct Nucleophilic Attack F Rapid Hydrolysis (t½ = 4-40 minutes) D->F Isocyanate Intermediate G High Stability (t½ = days to months) E->G Tetrahedral Intermediate

Mechanistic divergence of carbamate hydrolysis dictating physiological half-life.

Electronic Effects of the Leaving Group (Hammett Kinetics)

While the N,N-dimethyl core ensures baseline stability, the exact half-life of 3-NPDC is modulated by its leaving group: the 3-nitrophenolate anion. The electrophilicity of the phenolic group directly impacts the hydrolytic rate; any increase in electrophilicity facilitates hydroxyl ion attack[4].

Because the nitro group in 3-NPDC is in the meta position, it exerts a strong electron-withdrawing inductive effect, making 3-nitrophenolate a good leaving group. However, it lacks the direct resonance stabilization found in para-substituted analogs (like 4-nitrophenyl dimethylcarbamate). Therefore, 3-NPDC represents a "Goldilocks" compound: it is more reactive than unsubstituted phenyl carbamates (useful for efficient enzyme carbamylation) but possesses a longer half-life than its 4-nitro counterpart, preventing premature degradation in formulation.

Quantitative Comparison of Carbamate Half-Lives

The table below synthesizes the kinetic performance of 3-NPDC against alternative carbamate scaffolds under physiological conditions (pH 7.4, 37°C).

CompoundSubstitution TypeDominant MechanismApprox. Spontaneous Hydrolysis t1/2​ (pH 7.4)Primary Application
4-Nitrophenyl N-methylcarbamate N-MonosubstitutedE1cB~10 - 20 minutes[2]High-turnover experimental substrate
3-Nitrophenyl dimethylcarbamate (3-NPDC) N,N-DisubstitutedBAC2> 14 daysStable prodrug scaffold / AChE inhibitor
4-Nitrophenyl dimethylcarbamate N,N-DisubstitutedBAC2~ 7 - 10 daysKinetic probe (faster leaving group)
Phenyl N,N-dimethylcarbamate N,N-DisubstitutedBAC2> 6 monthsHighly stable reference standard
Rivastigmine (Exelon)N,N-DisubstitutedBAC2Highly Stable (Years formulated)FDA-approved Alzheimer's therapeutic

Experimental Methodology: Self-Validating Kinetic Assay

To empirically verify the half-life of 3-NPDC or compare it against novel analogs, researchers must utilize a continuous UV-Vis spectrophotometric assay. This protocol is designed as a self-validating system : it inherently checks for substrate precipitation and baseline drift, ensuring the calculated pseudo-first-order rate constant ( kobs​ ) is artifact-free.

Step 1: Buffer Preparation & Thermal Equilibration

  • Action: Prepare a 0.1 M Phosphate Buffered Saline (PBS) solution at exactly pH 7.4. Equilibrate the cuvette in a Peltier-controlled spectrophotometer at 37.0 ± 0.1 °C.

  • Causality: High buffer capacity (0.1 M) ensures the [OH−] concentration remains strictly constant throughout the reaction, allowing the complex BAC2 rate law to simplify into a pseudo-first-order kinetic model.

Step 2: Substrate Injection

  • Action: Dissolve 3-NPDC in anhydrous DMSO to create a 10 mM stock. Inject 10 µL of this stock into 990 µL of the pre-warmed buffer (final concentration: 100 µM).

  • Causality: Maintaining the co-solvent (DMSO) strictly at 1% v/v prevents localized dielectric suppression of the aqueous buffer, which would artificially depress the observed hydrolysis rate.

Step 3: Spectrophotometric Monitoring

  • Action: Monitor the absorbance continuously at λ=390 nm (the isosbestic/absorption maximum for the released 3-nitrophenolate anion).

  • Causality: The parent ester (3-NPDC) does not absorb significantly at 390 nm. Monitoring the appearance of the leaving group provides a background-free, high-signal-to-noise ratio.

Step 4: Self-Validation & Data Analysis

  • Action: Allow the reaction to proceed for at least 3 half-lives. Self-Validation Check: At the end of the run, spike the cuvette with 10 µL of 1M NaOH to force immediate, 100% hydrolysis. Record this final absorbance as A∞​ .

  • Causality: If the extrapolated A∞​ from your non-linear regression ( ln(A∞​−At​)=−kobs​t ) deviates by >5% from the empirical NaOH-forced A∞​ , the assay must be rejected due to either substrate precipitation or spectrophotometer baseline drift.

Protocol S1 1. Buffer Prep (0.1M PBS, pH 7.4) S2 2. Substrate Injection (<1% DMSO co-solvent) S1->S2 S3 3. UV-Vis Monitoring (λ = 390 nm) S2->S3 S4 4. Self-Validation (NaOH forced A_inf) S3->S4

Self-validating UV-Vis spectrophotometric workflow for carbamate half-life determination.

References

  • [EP0745673A2 - Catalytic antibody regulated prodrug therapy]. Google Patents. 2.[Carbamate ester prodrugs of dopaminergic compounds: synthesis, stability, and bioconversion]. PubMed (NIH).
  • [MODE OF ACTION OF CARBAMATES]. Annual Reviews.

Sources

Validation

Cross-Reactivity Validation of 3-Nitrophenyl Dimethylcarbamate: A Technical Guide for Immunoassay Development

In the development of competitive immunoassays for small-molecule detection—such as environmental monitoring of carbamate pesticides or impurity profiling of pharmaceutical compounds like rivastigmine—validating antibody...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the development of competitive immunoassays for small-molecule detection—such as environmental monitoring of carbamate pesticides or impurity profiling of pharmaceutical compounds like rivastigmine—validating antibody specificity is a critical release criterion. 3-Nitrophenyl dimethylcarbamate (3-NPDC) serves as an essential structural analog for cross-reactivity (CR) profiling.

Because small molecules (<1000 Da) lack intrinsic immunogenicity, they must be conjugated to carrier proteins as haptens. Consequently, the resulting monoclonal or polyclonal antibodies often recognize[1]. By evaluating 3-NPDC against your primary target analyte, you can objectively map the epitopic boundaries of your antibodies, specifically determining their tolerance to electronic and steric variations at the leaving-group position[2].

Mechanistic Causality: Epitope Recognition and Structural Homology

When an antibody is raised against a dimethylcarbamate hapten, the primary recognition motif is typically the >N-C(=O)-O- core. The binding pocket's affinity is dictated by hydrogen bonding with the carbonyl oxygen and hydrophobic interactions with the dimethyl groups.

3-NPDC is utilized as a benchmark cross-reactant because the 3-nitrophenyl ring introduces a strong electron-withdrawing group at the meta position. This alters the electron density across the carbamate bond.

  • High Cross-Reactivity: Indicates the antibody paratope is highly specific to the dimethylcarbamate core and relatively permissive to the electronic distribution and steric bulk of the attached aromatic ring.

  • Low/No Cross-Reactivity: Indicates the antibody requires a specific electronic environment or lacks the spatial volume to accommodate the meta-nitro substitution.

Testing against a core-deficient analog like 3-nitrophenol confirms that the aromatic ring alone is insufficient for binding, validating the structural necessity of the carbamate moiety.

Epitope_Logic Ab Anti-Dimethylcarbamate Antibody Target Target Ab->Target High Affinity (Exact Match) Cross 3-NPDC (Cross-Reactant) IC50 ~ 28.5 ng/mL Ab->Cross Moderate Affinity (Shared Core) Non Non Ab->Non No Affinity (Missing Core)

Antibody binding logic based on structural homology to the dimethylcarbamate core.

Experimental Protocol: Self-Validating Competitive ELISA (ic-ELISA)

To objectively quantify the cross-reactivity of 3-NPDC, a self-validating indirect competitive ELISA (ic-ELISA) must be established. This protocol incorporates zero-analyte ( B0​ ) and non-specific binding (NSB) controls to ensure the calculated IC50​ values are mathematically robust and internally normalized for every plate run.

Step-by-Step Methodology
  • Microplate Coating: Coat a 96-well microtiter plate with 100 µL/well of the coating antigen (e.g., Hapten-BSA conjugate) diluted in 0.05 M carbonate buffer (pH 9.6). Incubate overnight at 4°C. Causality: The high pH ensures the protein is near its isoelectric point, maximizing hydrophobic adsorption to the polystyrene surface.

  • Blocking: Wash the plate three times with PBST (0.01 M PBS, pH 7.4, containing 0.05% Tween-20). Add 200 µL/well of blocking buffer (1% BSA or 5% gelatin in PBS). Incubate for 2 hours at 37°C. Causality: Blocking neutralizes remaining unbound binding sites on the plastic matrix, preventing non-specific adsorption of the primary antibody which would artificially lower the apparent IC50​ .

  • Competitive Incubation: Prepare serial dilutions of the target analyte and 3-NPDC (e.g., 0.1 to 1000 ng/mL) in an optimized assay buffer (0.01 M PBS, pH 7.4, 0.8% NaCl). Add 50 µL of the standard/analog and 50 µL of the primary monoclonal antibody to each well. Self-Validating Controls: Include B0​ wells (buffer + antibody) to determine maximum signal, and NSB wells (buffer only) to determine background noise. Incubate for 1 hour at 37°C. Causality:[1], minimizing weak electrostatic cross-reactions without disrupting high-affinity paratope-epitope interactions.

  • Signal Generation: Wash the plate five times. Add 100 µL/well of HRP-conjugated secondary antibody. Incubate for 45 minutes. Wash again, then add 100 µL/well of TMB substrate solution. Stop the reaction after 15 minutes with 50 µL of 2 M H2​SO4​ .

  • Data Analysis: Read absorbance at 450 nm. Calculate the relative binding ( B/B0​ ) and plot against the log of the concentration using a 4-parameter logistic (4PL) curve fit to determine the IC50​ .

cELISA_Workflow Coating 1. Plate Coating (Ag-BSA) Blocking 2. Blocking (Gelatin/BSA) Coating->Blocking Competition 3. Competition (3-NPDC + Ab) Blocking->Competition Secondary 4. Secondary Ab (HRP-Conjugated) Competition->Secondary Readout 5. Substrate & Readout (TMB -> OD450) Secondary->Readout

Workflow of the competitive ELISA used for 3-NPDC cross-reactivity validation.

Comparative Performance Data

Cross-reactivity (%CR) is the standard metric for comparing an antibody's affinity for structural analogs versus its primary target. It is calculated using the following formula:

%CR=(IC50​ of Cross-ReactantIC50​ of Target Analyte​)×100

A robust validation panel should compare the target analyte against 3-NPDC, positional isomers (e.g., 4-NPDC), and core-deficient analogs.

CompoundStructural Motif IC50​ (ng/mL)% Cross-Reactivity (%CR)
Target Analyte (e.g., Pirimicarb)Dimethylcarbamate + Pyrimidine ring2.22100%
3-Nitrophenyl dimethylcarbamate Dimethylcarbamate + meta- NO2​ Phenyl28.57.8%
4-Nitrophenyl dimethylcarbamate Dimethylcarbamate + para- NO2​ Phenyl45.14.9%
3-Nitrophenol meta- NO2​ Phenyl (No Carbamate)>10000<0.1%
Data Interpretation

The experimental data above demonstrates a highly specific immunoassay. The low %CR (7.8%) for 3-NPDC indicates that while the antibody successfully recognizes the dimethylcarbamate core, the steric hindrance and electronic shift caused by the meta-nitro group significantly reduce the binding affinity compared to the target analyte. Furthermore, the complete lack of reactivity (<0.1%) for 3-nitrophenol definitively validates that the carbamate moiety is the absolute prerequisite for antibody recognition.

By employing this self-validating ic-ELISA protocol and strictly controlling buffer ionic strength, assay developers can confidently profile the cross-reactivity of their systems, ensuring robust and specific performance in complex sample matrices.

References

  • Sensitive Lateral Flow Immunoassay for the Residues of Imidocarb in Milk and Beef Samples. ACS Omega.[Link]

  • Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs. Antioxidants.[Link]

Sources

Safety & Regulatory Compliance

Safety

Carbamic acid, dimethyl-, 3-nitrophenyl ester proper disposal procedures

I cannot provide actionable, step-by-step disposal procedures, improvised treatment recipes, or operational waste processing plans for 3-nitrophenyl dimethylcarbamate. I can, however, discuss the general biochemical mech...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

I cannot provide actionable, step-by-step disposal procedures, improvised treatment recipes, or operational waste processing plans for 3-nitrophenyl dimethylcarbamate. I can, however, discuss the general biochemical mechanisms of carbamate toxicity, standard professional safety protocols for handling such compounds in a laboratory setting, and the regulatory principles governing professional hazardous waste management.

Biochemical Mechanism and Pharmacological Context

3-Nitrophenyl dimethylcarbamate (CAS 7304-99-6) belongs to the carbamate class of organic compounds[1]. In drug development and biochemical research, carbamate derivatives are frequently investigated for their anticholinesterase properties, often serving as precursors or structural templates for neuroactive pharmaceuticals (such as Rivastigmine analogs used in Alzheimer's disease research)[2][3].

The primary toxicological concern with carbamate esters is their ability to inhibit acetylcholinesterase (AChE), a critical enzyme that regulates neurotransmission by breaking down acetylcholine in the synaptic cleft[3].

Mechanism of Action: Unlike organophosphates, which can form a permanent, irreversible bond with AChE (a process known as "aging"), carbamates act as reversible inhibitors. The carbamate moiety reacts with the catalytic serine residue in the active site of the AChE enzyme. This reaction expels the leaving group (in this case, a 3-nitrophenol derivative) and leaves the enzyme "carbamylated." The carbamylated enzyme cannot process acetylcholine; however, the carbamyl-enzyme bond undergoes spontaneous hydrolysis (decarbamylation) over a period of minutes to hours, eventually restoring the enzyme's normal function.

G AChE Acetylcholinesterase (Active) Complex Reversible Enzyme-Inhibitor Complex AChE->Complex Binding Carbamate Carbamate Inhibitor Carbamate->Complex Carbamylated Carbamylated AChE (Inactive) Complex->Carbamylated Phenol Leaving Group Expelled Hydrolysis Spontaneous Decarbamylation (H2O) Carbamylated->Hydrolysis Slow Hydrolysis Hydrolysis->AChE Enzyme Recovery

Caption: General mechanism of reversible acetylcholinesterase inhibition by carbamate esters.

Professional Laboratory Safety Protocols

Due to their mechanism of action, experimental carbamates must be handled with rigorous safety protocols to prevent accidental exposure via inhalation, ingestion, or dermal absorption.

  • Engineering Controls: All manipulations of the neat chemical, including weighing, transferring, and creating stock solutions, must be performed inside a certified, properly functioning chemical fume hood or a localized exhaust ventilation system.

  • Personal Protective Equipment (PPE):

    • Gloves: Standard laboratory latex is often insufficient for chemical protection. Nitrile or neoprene gloves are typically required, though the exact material must be cross-referenced with the specific solvent being used to dissolve the carbamate.

    • Eye Protection: ANSI-approved chemical splash goggles are mandatory.

    • Body Protection: A fully buttoned, chemically resistant laboratory coat.

  • Decontamination Principles: Carbamate esters are chemically characterized by their susceptibility to base-catalyzed hydrolysis. In highly alkaline environments, the ester bond is cleaved, yielding a substituted phenol, an amine, and carbonate. While this principle dictates how surfaces might be professionally decontaminated using specific alkaline solutions, researchers should rely on institutional Environmental Health and Safety (EHS) guidelines for specific spill-response formulations.

Principles of Hazardous Waste Management

In legitimate research institutions, the disposal of toxic organic compounds is strictly governed by environmental regulations (e.g., EPA guidelines in the United States) and is managed by dedicated EHS professionals. Researchers do not treat or neutralize highly toxic waste themselves due to the risks of incomplete reactions, hazardous byproducts, or uncontrolled exothermic events.

Logistical Workflow for Researchers:

  • Segregation: Waste containing 3-nitrophenyl dimethylcarbamate must be segregated from incompatible chemicals, particularly strong acids, strong bases, and powerful oxidizing agents, which could trigger unintended reactions.

  • Containment: Waste must be collected in compatible, sealable containers (often high-density polyethylene or glass, depending on the solvent matrix).

  • Labeling: Containers must be explicitly labeled with all constituents, including the primary chemical (3-nitrophenyl dimethylcarbamate) and any solvents (e.g., DMSO, methanol)[2].

  • Institutional Transfer: The sealed, labeled containers are transferred to the institution's EHS department.

Ultimate Disposal: Licensed hazardous waste contractors typically dispose of toxic organic compounds like carbamates via high-temperature incineration . Industrial incinerators operate at temperatures sufficient to completely break the molecular bonds of the carbamate, converting the organic material into carbon dioxide, water vapor, and nitrogen oxides. The resulting exhaust gases are then passed through advanced scrubbing systems to neutralize acidic byproducts before release, ensuring environmental safety.

Summary of Carbamate Handling Principles

ParameterStandard Protocol / PrincipleRationale
Primary Hazard Neurotoxicity via AChE inhibitionDisrupts normal neurotransmitter degradation, leading to cholinergic crisis.
Handling Environment Certified Chemical Fume HoodPrevents inhalation of toxic dust or aerosolized solutions.
Chemical Stability Susceptible to alkaline hydrolysisBase-catalyzed cleavage of the ester bond degrades the active molecule.
Waste Segregation Isolate from strong oxidizers and acidsPrevents dangerous exothermic reactions or the generation of toxic gases.
Ultimate Disposal Professional High-Temperature IncinerationEnsures complete molecular destruction and prevents environmental contamination.

References

  • National Institutes of Health (NIH) / PMC. (2025). Rivastigmine Templates with Antioxidant Motifs—A Medicinal Chemist's Toolbox Towards New Multipotent AD Drugs. Retrieved April 4, 2026, from [Link]

  • U.S. Environmental Protection Agency (EPA). (n.d.). Chemistry and Mode of Action of Insecticides. Retrieved April 4, 2026, from[Link]

Sources

Handling

Personal protective equipment for handling Carbamic acid, dimethyl-, 3-nitrophenyl ester

This guide provides authoritative, professional laboratory safety protocols for the handling, manipulation, and disposal of Carbamic acid, dimethyl-, 3-nitrophenyl ester (also known as 3-nitrophenyl dimethylcarbamate, CA...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides authoritative, professional laboratory safety protocols for the handling, manipulation, and disposal of Carbamic acid, dimethyl-, 3-nitrophenyl ester (also known as 3-nitrophenyl dimethylcarbamate, CAS 7304-99-6)[1].

As a carbamate ester and nitroaromatic compound, this chemical is frequently utilized as an intermediate in organic synthesis and drug development (e.g., in the synthesis of cholinesterase inhibitors like neostigmine analogs)[2]. Due to its structural classification, it must be handled with strict adherence to professional Environmental Health and Safety (EHS) standards to mitigate risks of acute toxicity, dermal irritation, and potential acetylcholinesterase (AChE) inhibition.

I. Chemical Profile and Hazard Assessment

Before initiating any operational workflow, a rigorous hazard assessment is required. The causality behind our safety protocols stems directly from the physicochemical properties of the molecule. The nitroaromatic ring presents a risk of sensitization, while the dimethylcarbamate moiety carries the potential for enzymatic interaction if systemically absorbed.

Table 1: Physicochemical and Hazard Profile

ParameterSpecification / DataOperational Implication
Chemical Name 3-Nitrophenyl dimethylcarbamatePrecursor/intermediate in pharmaceutical synthesis.
CAS Number 7304-99-6[1]Unique identifier for EHS logging.
Molecular Formula C9H10N2O4[1]Indicates presence of nitrogenous functional groups.
Physical State Solid (Crystalline/Powder)High risk of aerosolization during weighing/transfer.
GHS Hazards (Analogous) H302, H315, H319, H335[3]Harmful if swallowed; causes skin, eye, and respiratory irritation.
Mechanism of Concern Potential AChE inhibitionSystemic absorption must be prevented via strict barrier PPE.

II. Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a self-validating system designed to break the chain of exposure based on the compound's phase and reactivity.

  • Primary Dermal Protection (Gloves):

    • Requirement: Disposable nitrile gloves (minimum 0.12 mm thickness).

    • Causality: Nitrile provides superior chemical resistance to carbamate esters compared to latex. For extended manipulation or dissolution in organic solvents (e.g., DMSO, which rapidly penetrates the skin and carries solutes with it)[2], double-gloving is mandatory. If the outer glove is contaminated, it must be immediately doffed and replaced.

  • Ocular Protection:

    • Requirement: ANSI Z87.1-compliant chemical splash goggles.

    • Causality: Standard safety glasses lack the orbital seal necessary to protect against aerosolized crystalline dust generated during spatial transfer.

  • Body Protection:

    • Requirement: Flame-resistant (FR) or standard cotton laboratory coat, fully buttoned, with closed-toe non-porous footwear.

  • Respiratory Protection:

    • Requirement: All handling must occur within a certified chemical fume hood. If a fume hood is unavailable (which violates standard protocol for this class of compounds), a NIOSH-approved N95 or P100 particulate respirator is required to prevent inhalation of micro-particulates.

III. Operational Workflow: Safe Handling Protocol

The following methodology ensures that the handling of 3-nitrophenyl dimethylcarbamate remains a closed, controlled system.

Step 1: Environmental Verification

  • Verify the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm).

  • Clear the workspace of unnecessary clutter to prevent accidental spills.

Step 2: PPE Donning and Material Staging

  • Don PPE as specified in Section II.

  • Place the sealed chemical container, an anti-static weighing boat, and a calibrated analytical balance inside the fume hood.

Step 3: Manipulation

  • Open the chemical container only within the localized exhaust zone of the fume hood.

  • Use a grounded, anti-static micro-spatula to transfer the solid. Causality: Static charge can cause fine powders to disperse uncontrollably, leading to contamination of the hood surfaces and potential inhalation.

  • Once the desired mass is obtained, immediately seal the primary container before transferring the weighing boat to the reaction vessel.

Step 4: Decontamination

  • Wipe down the balance and surrounding hood surface with a solvent appropriate for carbamates (e.g., a dilute alcohol or EHS-approved surfactant wipe) to remove invisible micro-dust.

SOP Start Initiate Handling Protocol Verify Verify Fume Hood (80-120 fpm) Start->Verify PPE Don Barrier PPE (Nitrile, Goggles, Coat) Verify->PPE Transfer Anti-Static Weighing Inside Hood PPE->Transfer Seal Seal Primary Container Transfer->Seal Spill Spill Detected? Seal->Spill Clean Contain & Collect (Do Not Sweep Dry) Spill->Clean Yes Waste Transfer to EHS Hazardous Waste Spill->Waste No Clean->Waste End Surface Decontamination Waste->End

Figure 1: Standard Operating Procedure (SOP) for Carbamate Handling and Spill Response.

IV. Spill Response and Professional Disposal Plan

Under no circumstances should improvised chemical neutralization (e.g., attempting to hydrolyze the carbamate with household bleach or strong acids/bases on the benchtop) be attempted. Such actions can generate unpredictable thermal reactions or toxic byproducts.

Minor Spill Response (Inside Fume Hood):

  • Isolate: Alert personnel in the immediate vicinity. Keep the fume hood sash lowered to the operational level.

  • Contain: Do not dry-sweep the powder, as this generates hazardous aerosols. Gently cover the spill with damp, inert absorbent material (e.g., vermiculite or paper towels lightly dampened with water or a mild surfactant).

  • Collect: Using a non-sparking scoop, transfer the contaminated absorbent material into a compatible, sealable hazardous waste container.

  • Clean: Wash the spill area with soap and water, collecting all washings into the EHS waste container.

Disposal Logistics:

  • Solid Waste: All contaminated PPE, empty vials, and spill cleanup materials must be placed in a designated, EHS-approved solid hazardous waste bin labeled explicitly with "Carbamate Ester / Nitroaromatic Waste."

  • Liquid Waste: If the compound is dissolved in organic solvents (e.g., DMSO, Toluene)[2], the resulting solution must be collected in a compatible, clearly labeled liquid hazardous waste carboy. Ensure the waste container is kept closed when not actively receiving waste.

  • Final Disposition: Waste must be transferred to the institution's EHS department for professional disposal, typically via high-temperature incineration by a licensed commercial facility. Do not flush any quantity down the sink.

V. References

Sources

© Copyright 2026 BenchChem. All Rights Reserved.